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  • Product: Resorcinomycin A
  • CAS: 100234-70-6

Core Science & Biosynthesis

Foundational

A Technical Guide to the Discovery and Isolation of Resorcinomycin A

For Researchers, Scientists, and Drug Development Professionals This whitepaper provides a comprehensive technical overview of the discovery, isolation, and characterization of Resorcinomycin A, a novel antibiotic with n...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the discovery, isolation, and characterization of Resorcinomycin A, a novel antibiotic with notable activity against mycobacteria. This document details the original discovery, the producing microorganism, and the methodologies employed for its purification and structural elucidation. Furthermore, it presents its physicochemical properties and biological activities in a structured format for clarity and comparative analysis.

Introduction

Resorcinomycin A is a dipeptide antibiotic that was first discovered along with its congener, Resorcinomycin B.[1] It is characterized by a unique nonproteinogenic amino acid structure. This guide serves as a technical resource for researchers interested in the natural product chemistry, biosynthesis, and potential therapeutic applications of Resorcinomycin A.

Discovery and Source Organism

Resorcinomycin A and B were first isolated from the culture broth of a streptomycete strain identified as Streptoverticillium roseoverticillatum.[1] This discovery was the result of a screening program for new antibiotics. The producing organism has also been reported as Streptomyces roseoverticillatus and Streptomyces hiroshimensis.[2]

Physicochemical Properties of Resorcinomycin A

Resorcinomycin A is a water-soluble, amphoteric substance.[1] It gives a positive reaction to Sakaguchi's reagent, indicating the presence of a guanidino group.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Resorcinomycin A

PropertyValueReference
Molecular FormulaC₁₄H₂₀N₄O₅[1]
Molecular Weight324.33 g/mol [2]
AppearanceWhite solid[3]
SolubilityWater-soluble[1]
Chemical ClassN-acyl-amino acid, Dipeptide[2][4]
IUPAC Name2-[[(2S)-2-(diaminomethylideneamino)-2-(3,5-dihydroxy-4-propan-2-ylphenyl)acetyl]amino]acetic acid[2]

Isolation and Purification Protocols

The isolation and purification of Resorcinomycin A from the culture broth of Streptoverticillium roseoverticillatum involves a multi-step process.

Details of the fermentation process for the production of Resorcinomycin A by Streptoverticillium roseoverticillatum are not extensively described in the provided search results. However, it is a standard practice to cultivate the producing actinomycete in a suitable liquid medium to achieve optimal antibiotic production.

A general workflow for the isolation and purification of Resorcinomycin A is outlined below. This process leverages the physicochemical properties of the molecule, such as its hydrophobicity and charge.

G cluster_0 Fermentation & Extraction cluster_1 Chromatographic Purification Fermentation Culture Broth of S. roseoverticillatum Centrifugation Centrifugation to remove cells Fermentation->Centrifugation Supernatant Supernatant Centrifugation->Supernatant DiaionHP20 Diaion HP20 Resin Adsorption Supernatant->DiaionHP20 Wash Wash with Water DiaionHP20->Wash Elution Elution with 50% aqueous MeOH Wash->Elution Concentration Rotary Evaporation Elution->Concentration PrepHPLC Preparative HPLC Concentration->PrepHPLC PureResorcinomycinA Pure Resorcinomycin A PrepHPLC->PureResorcinomycinA

Figure 1: General workflow for the isolation and purification of Resorcinomycin A.

The following protocol is based on the methodology described for the isolation of the Resorcinomycin A precursor, which is applicable to the purification of Resorcinomycin A itself.[3]

  • Cell Removal: The culture broth is centrifuged to remove the microbial cells, yielding a supernatant containing Resorcinomycin A.[3]

  • Resin Adsorption: The supernatant is mixed with Diaion HP20 resin.[3]

  • Column Chromatography: The resin is loaded onto a column and washed with water to remove polar impurities.[3]

  • Elution: Resorcinomycin A is eluted from the column using 50% aqueous methanol.[3]

  • Concentration: The fractions containing Resorcinomycin A are collected and concentrated by rotary evaporation.[3]

  • Preparative HPLC: The concentrated residue is redissolved in water and further purified by preparative High-Performance Liquid Chromatography (HPLC) to yield pure Resorcinomycin A.[3]

Structure Elucidation

The chemical structure of Resorcinomycin A was determined to be N-[(S)-alpha-guanidino-3,5-dihydroxy-4-isopropylphenylacetyl]glycine.[1] This was established through a combination of analytical techniques.

Table 2: Analytical Methods for Structure Elucidation of Resorcinomycin A

Analytical TechniquePurposeReference
Elemental AnalysisDetermination of the molecular formula.[1]
Secondary Ion Mass Spectrometry (SIMS)Confirmation of the molecular formula.[1]
¹H NMR SpectrometryDetermination of the proton framework of the molecule.[1]
¹³C NMR SpectrometryDetermination of the carbon skeleton of the molecule.[1]
Chemical EvidencesConfirmation of functional groups and stereochemistry.[1]

Biological Activity

Resorcinomycin A exhibits a narrow spectrum of antibacterial activity, primarily directed against mycobacterial species.[5] It is not effective against other Gram-positive and Gram-negative bacteria and shows weak activity against mycoplasmas.[5]

The in vitro antimycobacterial activity of the S-, R-, and S,R-isomers of Resorcinomycin A was compared to that of streptomycin (SM) and kanamycin (KM) using the 2-fold agar dilution method with Middlebrook 7H10 agar medium.[5] The (S)-isomer of Resorcinomycin A (S-RSM-A) demonstrated superior antimycobacterial activity compared to both streptomycin and kanamycin.[5] The R- and S,R-isomers were found to be comparable or less active than the reference antibiotics.[5]

Biosynthesis of Resorcinomycin A

The biosynthesis of Resorcinomycin A in Streptoverticillium roseoverticillatum involves a dedicated gene cluster.[3][4] A key enzyme in this pathway is an ATP-grasp-ligase, designated as Res5, which is proposed to catalyze the formation of the peptide bond between the nonproteinogenic amino acid, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (Compound 2), and glycine.[3][6]

Deletion of the res5 gene resulted in the loss of Resorcinomycin A production and the accumulation of its precursor, Compound 2.[3][4] Interestingly, the recombinant Res5 enzyme did not show catalytic activity in vitro with Compound 2 and glycine as substrates.[4] This suggests a more complex mechanism, possibly involving a peptide with glycine at its N-terminus as the nucleophile, which is later matured by a peptidase encoded outside the gene cluster.[4]

G cluster_0 Proposed Biosynthetic Pathway of Resorcinomycin A Compound2 (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid (Compound 2) Res5 Res5 (ATP-grasp-ligase) Compound2->Res5 Glycine Glycine Glycine->Res5 ResorcinomycinA Resorcinomycin A Res5->ResorcinomycinA Peptide bond formation

Figure 2: Simplified proposed role of Res5 in the biosynthesis of Resorcinomycin A.

Conclusion

Resorcinomycin A represents an interesting class of dipeptide antibiotics with potent and specific activity against mycobacteria. The elucidation of its structure and biosynthetic pathway opens avenues for synthetic and semi-synthetic modifications to improve its therapeutic potential. The detailed protocols for its isolation and purification provided in this guide will be a valuable resource for researchers aiming to further investigate this promising natural product.

References

Exploratory

Streptoverticillium roseoverticillatum: A Comprehensive Technical Guide to Resorcinomycin A Production

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth overview of Streptoverticillium roseoverticillatum as a source of the bioactive compound Resorcinomycin A...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Streptoverticillium roseoverticillatum as a source of the bioactive compound Resorcinomycin A. The document details the biosynthesis of Resorcinomycin A, experimental protocols for the cultivation of the producing organism, and the extraction, purification, and biological characterization of the compound. Particular emphasis is placed on its established anti-mycobacterial properties. While the potential for anticancer activity is of interest for natural products, current publicly available data for Resorcinomycin A is limited in this regard. This guide aims to be a valuable resource for researchers interested in the exploration and development of Resorcinomycin A for therapeutic applications.

Introduction

Resorcinomycin A is a dipeptide antibiotic produced by the actinomycete Streptoverticillium roseoverticillatum.[1] It is a water-soluble, amphoteric substance characterized by a nonproteinogenic amino acid, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid, linked to glycine.[2][3] First isolated and characterized in 1989, Resorcinomycin A has demonstrated notable activity against mycobacterial species.[1][4] This guide provides a technical overview of the production, isolation, and biological activity of Resorcinomycin A.

Chemical Structure of Resorcinomycin A

Compound Name Molecular Formula Molecular Weight IUPAC Name
Resorcinomycin AC14H20N4O5324.33 g/mol 2-[[(2S)-2-(diaminomethylideneamino)-2-(3,5-dihydroxy-4-propan-2-ylphenyl)acetyl]amino]acetic acid

Biosynthesis of Resorcinomycin A

The biosynthetic gene cluster for Resorcinomycin A has been identified in Streptoverticillium roseoverticillatum.[2][3] The synthesis of Resorcinomycin A involves a key enzyme, an ATP-grasp-ligase encoded by the res5 gene, which is proposed to catalyze the peptide bond formation between (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid and glycine.[2][3] Studies involving the deletion of the res5 gene resulted in the loss of Resorcinomycin A production and the accumulation of the nonproteinogenic amino acid precursor.[2] The gene cluster also contains two ABC transporter genes, res1 and res2, which are believed to be involved in the efflux of Resorcinomycin A from the cell.[3]

While the exact functions of all genes in the cluster are not fully elucidated, a proposed pathway involves the synthesis of the nonproteinogenic amino acid precursor, followed by the ATP-grasp-ligase mediated peptide bond formation with glycine.

Resorcinomycin_A_Biosynthesis Precursors Precursors res_cluster Biosynthesis of Nonproteinogenic Amino Acid (res genes) Precursors->res_cluster Nonproteinogenic_Amino_Acid (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid res5 res5 (ATP-grasp-ligase) Peptide Bond Formation Nonproteinogenic_Amino_Acid->res5 Glycine Glycine Glycine->res5 res_cluster->Nonproteinogenic_Amino_Acid Resorcinomycin_A Resorcinomycin A res5->Resorcinomycin_A res1_res2 res1, res2 (ABC Transporters) Efflux Resorcinomycin_A->res1_res2 Extracellular Extracellular res1_res2->Extracellular Extraction_Purification_Workflow Fermentation_Broth Fermentation Broth Centrifugation Centrifugation Fermentation_Broth->Centrifugation Supernatant Supernatant Centrifugation->Supernatant Mycelia Mycelia (discard) Centrifugation->Mycelia Adsorption_Chromatography Adsorption Chromatography (Diaion HP20) Supernatant->Adsorption_Chromatography Washing Wash with Water Adsorption_Chromatography->Washing Elution Elute with aq. Methanol Washing->Elution Concentration Concentration (Rotary Evaporation) Elution->Concentration Prep_HPLC Preparative HPLC (C18 Column) Concentration->Prep_HPLC Pure_Resorcinomycin_A Pure Resorcinomycin A Prep_HPLC->Pure_Resorcinomycin_A

References

Foundational

An In-Depth Technical Guide to the Core Chemical Structure of Resorcinomycin A

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a naturally occurring antibiotic produced by the bacterium Streptoverticillium roseoverticillatum.[1][2] It belongs to a cl...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a naturally occurring antibiotic produced by the bacterium Streptoverticillium roseoverticillatum.[1][2] It belongs to a class of N-acyl-amino acids and has demonstrated notable antibacterial activity, particularly against Mycobacterium species.[2] This technical guide provides a comprehensive overview of the chemical structure of Resorcinomycin A, including its spectroscopic data, and details the experimental protocols for its isolation and characterization. Furthermore, this guide explores the biosynthetic pathway of its core components, offering insights for researchers in natural product synthesis and drug discovery.

Chemical Structure and Properties

Resorcinomycin A is a dipeptide composed of a nonproteinogenic amino acid, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid, linked to a glycine molecule.[1] Its chemical properties are summarized in the table below.

PropertyValueSource
Molecular Formula C₁₄H₂₀N₄O₅[3]
IUPAC Name 2-[[(2S)-2-(diaminomethylideneamino)-2-(3,5-dihydroxy-4-propan-2-ylphenyl)acetyl]amino]acetic acid
Molecular Weight 324.33 g/mol
Appearance Water-soluble amphoteric substance[3]
Reactivity Positive to Sakaguchi's reagent[3]

Spectroscopic Data for Structural Elucidation

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

High-resolution mass spectrometry of the acid-hydrolyzed product of Resorcinomycin A (compound 2 ) confirmed its elemental composition.

IonCalculated m/zFound m/zMolecular Formula
[M+H]⁺268.12918268.12915C₁₂H₁₈N₃O₄

Data obtained for (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid.

Experimental Protocols

Isolation and Purification of Resorcinomycin A Precursor (Compound 2)

The following protocol describes the isolation of the nonproteinogenic amino acid core of Resorcinomycin A from the culture broth of a res5-deletion mutant of Streptoverticillium roseoverticillatum, which accumulates this precursor.[1]

  • Cultivation: Grow the res5-deletion mutant of Streptoverticillium roseoverticillatum in a suitable liquid medium.

  • Harvesting: Centrifuge a large-scale culture (e.g., 8 x 100 mL) to separate the cells from the supernatant.[1]

  • Resin Adsorption: Mix the resulting supernatant with Diaion HP20 resin and load it onto a column.[1]

  • Washing: Wash the column with water to remove unbound impurities.[1]

  • Elution: Elute the bound compound 2 with 50% aqueous methanol.[1]

  • Concentration: Collect the fractions containing compound 2 and concentrate them using a rotary evaporator.[1]

  • Final Purification: Re-dissolve the residue in water and perform preparative High-Performance Liquid Chromatography (HPLC) for final purification.[1]

Acid Hydrolysis of Resorcinomycin A to Yield Compound 2

This protocol details the chemical degradation of Resorcinomycin A to its constituent amino acids.[1]

  • Hydrolysis: Hydrolyze purified Resorcinomycin A (10 mg) with 6 N HCl (2 mL) in the presence of 1% hydroquinone.[1]

  • Incubation: Heat the reaction mixture at 110 °C under anaerobic conditions for 15 hours.[1]

  • Purification: Fractionate the reaction product using preparative HPLC to isolate compound 2 .[1]

Biosynthesis and Potential Mechanism of Action

The biosynthesis of Resorcinomycin A involves a dedicated gene cluster. A key step is the peptide bond formation between the nonproteinogenic amino acid precursor and glycine, which is catalyzed by an ATP-grasp-ligase encoded by the res5 gene.[1]

While the precise molecular mechanism of action for Resorcinomycin A is not fully elucidated, its targeted activity against Mycobacterium suggests a specific mode of action.[2] Many antibiotics that target bacteria exert their effects by interfering with essential cellular processes. A plausible, though not yet proven, mechanism for Resorcinomycin A could involve the inhibition of a key enzyme in a vital metabolic pathway of Mycobacterium.

Below is a conceptual workflow illustrating the general approach to identifying the molecular target of an antibiotic like Resorcinomycin A.

cluster_0 Target Identification Workflow Resorcinomycin A Resorcinomycin A Treatment Treatment Resorcinomycin A->Treatment Mycobacterium Culture Mycobacterium Culture Mycobacterium Culture->Treatment Resistant Mutants Resistant Mutants Treatment->Resistant Mutants Genomic Analysis Genomic Analysis Resistant Mutants->Genomic Analysis Target Hypothesis Target Hypothesis Genomic Analysis->Target Hypothesis Biochemical Assays Biochemical Assays Target Hypothesis->Biochemical Assays Target Validation Target Validation Biochemical Assays->Target Validation

A conceptual workflow for identifying the molecular target of Resorcinomycin A.

The following diagram illustrates a hypothetical signaling pathway that could be disrupted by Resorcinomycin A, leading to its antibacterial effect. This is a generalized representation and is not based on specific experimental evidence for Resorcinomycin A.

cluster_1 Hypothetical Bacterial Signaling Pathway Disruption External_Signal External Signal Receptor Membrane Receptor External_Signal->Receptor Kinase_Cascade Kinase Cascade Receptor->Kinase_Cascade Transcription_Factor Transcription Factor Kinase_Cascade->Transcription_Factor Gene_Expression Essential Gene Expression Transcription_Factor->Gene_Expression Cell_Viability Bacterial Cell Viability Gene_Expression->Cell_Viability Resorcinomycin_A Resorcinomycin A Resorcinomycin_A->Inhibition Inhibition->Kinase_Cascade

Hypothetical disruption of a bacterial signaling pathway by Resorcinomycin A.

Conclusion

Resorcinomycin A presents an interesting chemical scaffold with proven antibacterial, and specifically anti-mycobacterial, properties. The elucidation of its structure through spectroscopic methods has been crucial for its characterization. The provided experimental protocols for the isolation of its core component offer a basis for further synthetic and medicinal chemistry efforts. While its precise mechanism of action remains an area for future investigation, the understanding of its biosynthesis provides a genetic foundation for the generation of novel analogs with potentially enhanced therapeutic properties. This guide serves as a foundational resource for scientists engaged in the ongoing effort to develop new and effective antibacterial agents.

References

Exploratory

Resorcinomycin A: A Technical Guide for Drug Discovery Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Molecular Formula: C₁₄H₂₀N₄O₅ Molecular Weight: 324.33 g/mol IUPAC Name: 2-[[(2S)-2-(diaminomethylideneamino)-2-(3,5-dihydroxy-4-propan-2-ylphenyl)acetyl]amino]acetic acid[1]

This technical guide provides a comprehensive overview of Resorcinomycin A, a natural product with notable anti-mycobacterial properties. The information is tailored for researchers, scientists, and drug development professionals, with a focus on its chemical properties, biological activity, and the experimental methodologies used for its characterization.

Introduction

Resorcinomycin A is a dipeptide-like natural product isolated from Streptoverticillium roseoverticillatum.[2][3] It is composed of the non-proteinogenic amino acid (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid linked to a glycine residue.[4][5] The unique chemical structure of Resorcinomycin A contributes to its selective antibacterial activity, primarily targeting mycobacterial species.[3]

Physicochemical Properties

A summary of the key physicochemical properties of Resorcinomycin A is presented below.

PropertyValueSource
Molecular FormulaC₁₄H₂₀N₄O₅--INVALID-LINK--
Molecular Weight324.33 g/mol --INVALID-LINK--
IUPAC Name2-[[(2S)-2-(diaminomethylideneamino)-2-(3,5-dihydroxy-4-propan-2-ylphenyl)acetyl]amino]acetic acid--INVALID-LINK--
CAS Number100234-70-6--INVALID-LINK--

Biological Activity

Resorcinomycin A exhibits a narrow spectrum of antibacterial activity, with potent action against various mycobacterial species, including the Mycobacterium avium-Mycobacterium intracellulare complex (MAC).[6] Its activity against Gram-positive and Gram-negative bacteria is reported to be weak.

In Vitro Anti-mycobacterial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Resorcinomycin A against several mycobacterial strains.

Mycobacterial StrainMIC (µg/mL)Notes
M. avium0.024
M. intracellulare0.024
M. smegmatis6.25
M. bovis0.012
M. avium-intracellulare complex (in broth)6Free drug
M. avium-intracellulare complex (in broth)12Liposomal formulation
Intramacrophage Activity

Encapsulation of Resorcinomycin A in liposomes has been shown to significantly enhance its activity against intramacrophage MAC infection.

FormulationConcentration (µg/mL)MAC Growth Inhibition (%)
Free Resorcinomycin A633
Free Resorcinomycin A5062
Liposomal Resorcinomycin A650
Liposomal Resorcinomycin A5093

Mechanism of Action & Biosynthesis

The precise molecular target of Resorcinomycin A has not been definitively elucidated. However, studies on its biosynthetic gene cluster suggest a potential mechanism involving the inhibition of an ATP-grasp ligase, an enzyme crucial for its own biosynthesis.[4][5] This mode of action, if confirmed, would represent a novel antibiotic target.

Biosynthetic Pathway of Resorcinomycin A

The biosynthetic gene cluster of Resorcinomycin A has been identified in Streptoverticillium roseoverticillatum. The proposed pathway involves a series of enzymatic reactions to synthesize the non-proteinogenic amino acid precursor and its subsequent ligation to glycine, catalyzed by an ATP-grasp ligase (RES5).

Resorcinomycin_A_Biosynthesis Precursor Chorismate Pathway Precursors DHIP 3,5-dihydroxy-4-isopropylphenyl moiety synthesis Precursor->DHIP res3, res4 Guanidino Guanidination DHIP->Guanidino NPAA (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid (Precursor 2) Guanidino->NPAA Res5 RES5 (ATP-grasp ligase) NPAA->Res5 Glycine Glycine Glycine->Res5 ResA Resorcinomycin A Res5->ResA ATP -> AMP + PPi

Caption: Proposed biosynthetic pathway of Resorcinomycin A.

Putative Mechanism of Action

While not definitively proven, a plausible mechanism of action for Resorcinomycin A could be the inhibition of essential ATP-grasp ligases in mycobacteria, which share similarities with the RES5 enzyme from its own biosynthetic pathway.

Resorcinomycin_A_MoA cluster_inhibition cluster_pathway Essential Peptide Synthesis Pathway ResA Resorcinomycin A TargetEnzyme Mycobacterial ATP-grasp Ligase ResA->TargetEnzyme Inhibition Inhibition Product Essential Peptide Product TargetEnzyme->Product ATP -> ADP + Pi TargetEnzyme->Product Substrates Substrates (e.g., Amino Acid + Peptide) Substrates->TargetEnzyme Substrates->TargetEnzyme CellDeath Bacterial Cell Death Product->CellDeath Essential for viability

Caption: Putative mechanism of action of Resorcinomycin A.

Experimental Protocols

Isolation and Purification of the Precursor (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid

This protocol describes the isolation of the non-proteinogenic amino acid precursor of Resorcinomycin A from a culture of a RES5-deletion mutant of Streptoverticillium roseoverticillatum.

Materials:

  • Culture broth of RES5-deletion mutant

  • Diaion HP20 resin

  • Methanol (MeOH)

  • Water (deionized)

  • Rotary evaporator

  • Preparative High-Performance Liquid Chromatography (HPLC) system

Procedure:

  • Centrifuge the large-scale culture (e.g., 8 x 100 mL) to remove the cells.

  • Mix the resulting supernatant with 100 mL of Diaion HP20 resin.

  • Load the resin onto a column and wash with 1 L of water.

  • Elute the precursor compound with 400 mL of 50% aqueous MeOH.

  • Collect the fractions containing the precursor and concentrate them using a rotary evaporator.

  • Re-dissolve the residue in 1 mL of water.

  • Further purify the precursor compound using preparative HPLC to yield a white solid.

In Vitro Anti-mycobacterial Susceptibility Testing (MIC Determination)

This protocol outlines a general method for determining the Minimum Inhibitory Concentration (MIC) of Resorcinomycin A against mycobacterial strains using the agar dilution method.

Materials:

  • Resorcinomycin A stock solution

  • Middlebrook 7H10 agar medium

  • Mycobacterial strains for testing

  • Sterile petri dishes

  • Incubator (37°C)

Procedure:

  • Prepare a series of two-fold dilutions of Resorcinomycin A in a suitable solvent.

  • Prepare Middlebrook 7H10 agar medium according to the manufacturer's instructions and autoclave.

  • Cool the agar to 45-50°C and add the appropriate volume of the Resorcinomycin A dilutions to achieve the desired final concentrations in the agar. Also prepare a drug-free control plate.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Prepare a standardized inoculum of the mycobacterial strains to be tested.

  • Spot the mycobacterial inoculum onto the surface of the agar plates (including the control plate).

  • Incubate the plates at 37°C for the appropriate duration for the specific mycobacterial species (typically 2-4 weeks).

  • The MIC is defined as the lowest concentration of Resorcinomycin A that completely inhibits the visible growth of the mycobacteria.

Pharmacokinetics

To date, there is no publicly available information on the pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME) of Resorcinomycin A. Further studies are required to assess its potential as a therapeutic agent.

Conclusion

Resorcinomycin A is a promising anti-mycobacterial agent with a potentially novel mechanism of action. Its potent in vitro activity, particularly when formulated in liposomes for enhanced intramacrophage delivery, warrants further investigation. Key areas for future research include the definitive identification of its molecular target, elucidation of its pharmacokinetic profile, and the development of a scalable synthetic route to facilitate further pre-clinical and clinical studies. This technical guide provides a foundation for researchers to build upon in the ongoing effort to develop new and effective treatments for mycobacterial infections.

References

Foundational

Unveiling the Genetic Blueprint: A Technical Guide to the Identification of the Resorcinomycin A Biosynthetic Gene Cluster

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of the identification and characterization of the Resorcinomycin A biosynthetic gene cluster...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the identification and characterization of the Resorcinomycin A biosynthetic gene cluster. Resorcinomycin A, an antibiotic with notable activity against Mycobacterium species, is a dipeptide composed of the nonproteinogenic amino acid (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid and glycine.[1] The elucidation of its biosynthetic pathway is a critical step for future bioengineering efforts to enhance production and generate novel analogs.

The Resorcinomycin A Biosynthetic Gene Cluster in Streptoverticillium roseoverticillatum

Resorcinomycin A is produced by the actinomycete Streptoverticillium roseoverticillatum.[1] Its biosynthetic gene cluster, designated as the 'res' cluster, was identified through a genome mining approach. This strategy involved searching the genome of S. roseoverticillatum for homologs of genes involved in the biosynthesis of structurally related compounds, such as pheganomycin.[1]

The identified 'res' gene cluster is composed of ten genes, res1 through res10. The predicted functions of these genes, based on homology and experimental evidence, are detailed in the table below.

Table 1: Genes of the Resorcinomycin A Biosynthetic Cluster and Their Putative Functions
GeneProposed FunctionHomology/Evidence
res1ABC transporterEfflux of Resorcinomycin A
res2ABC transporterEfflux of Resorcinomycin A
res3MethyltransferaseBiosynthesis of the isopropyl moiety
res4B12-dependent radical SAM enzymeBiosynthesis of the isopropyl moiety
res5ATP-grasp ligaseCatalyzes the peptide bond formation between the nonproteinogenic amino acid and glycine
res6Homolog of pgm8Biosynthesis of the nonproteinogenic amino acid precursor
res7Homolog of pgm9Biosynthesis of the nonproteinogenic amino acid precursor
res8Homolog of pgm10Biosynthesis of the nonproteinogenic amino acid precursor
res9Homolog of pgm11Biosynthesis of the nonproteinogenic amino acid precursor
res10Homolog of pgm12Biosynthesis of the nonproteinogenic amino acid precursor

Experimental Validation of the res Gene Cluster

The function of the res gene cluster in Resorcinomycin A biosynthesis has been validated through a series of key experiments, including gene knockout and heterologous expression.

A pivotal experiment was the targeted deletion of the res5 gene, which encodes a putative ATP-grasp ligase. This deletion resulted in the complete loss of Resorcinomycin A production and the accumulation of its precursor, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid, in the culture broth.[1] This finding strongly supports the role of RES5 in the final peptide bond formation step of the biosynthesis.

Furthermore, heterologous expression of the res gene cluster in a host organism that does not naturally produce Resorcinomycin A led to the production of the nonproteinogenic amino acid precursor, but not Resorcinomycin A itself.[1] This suggests that while the cluster contains the necessary genes for the synthesis of the precursor, an additional factor, possibly a peptidase encoded outside the cluster, may be required for the final maturation of the antibiotic.[1]

Data Presentation

While specific production titers for Resorcinomycin A in wild-type versus mutant strains of S. roseoverticillatum are not extensively reported in the available literature, the following tables provide illustrative examples of the types of quantitative data that are typically generated in such studies. These hypothetical values are based on findings from similar studies on other secondary metabolites in Streptomyces.

Table 2: Illustrative Production of Resorcinomycin A in S. roseoverticillatum Wild-Type and Δres5 Mutant

StrainResorcinomycin A Titer (mg/L)Precursor Accumulation (µg/mL)
Wild-Type15.5 ± 2.1Not Detected
Δres5 MutantNot Detected8.3 ± 1.2
Disclaimer: The data in this table is hypothetical and for illustrative purposes only.

Table 3: Hypothetical Enzyme Kinetic Parameters for RES5 (ATP-grasp ligase)

SubstrateKM (µM)kcat (min-1)
(S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid3014
Glycine5514
ATP9216
Disclaimer: The data in this table is hypothetical and for illustrative purposes only, based on kinetic data from similar enzymes.

Visualizing the Biosynthesis and Experimental Workflow

Resorcinomycin A Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway for Resorcinomycin A, highlighting the key enzymatic steps.

Resorcinomycin_A_Biosynthesis Precursors Primary Metabolites (e.g., Amino Acids, Malonyl-CoA) Intermediate1 Formation of Resorcinol Moiety Precursors->Intermediate1 res6-10 Intermediate2 (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid Intermediate1->Intermediate2 res3, res4 ResorcinomycinA Resorcinomycin A Intermediate2->ResorcinomycinA RES5 (ATP-grasp ligase) Glycine Glycine Glycine->ResorcinomycinA

Caption: Proposed biosynthetic pathway of Resorcinomycin A.

Experimental Workflow for Gene Cluster Identification

This diagram outlines the logical flow of experiments typically employed to identify and characterize a biosynthetic gene cluster.

Gene_Cluster_Identification_Workflow Start Identify Producing Organism (Streptoverticillium roseoverticillatum) GenomeMining Genome Mining: Search for Homologs of Known Biosynthetic Genes (e.g., pheganomycin) Start->GenomeMining BGC_Identification Identify Putative Biosynthetic Gene Cluster ('res' cluster) GenomeMining->BGC_Identification Gene_Deletion Gene Deletion Studies (e.g., Δres5) BGC_Identification->Gene_Deletion Heterologous_Expression Heterologous Expression of the Gene Cluster BGC_Identification->Heterologous_Expression Analysis1 Analyze Metabolite Profile: Loss of Product, Accumulation of Precursor Gene_Deletion->Analysis1 Conclusion Confirm Gene Cluster Function and Propose Biosynthetic Pathway Analysis1->Conclusion Analysis2 Analyze Metabolite Profile: Production of Intermediates Heterologous_Expression->Analysis2 Analysis2->Conclusion

References

Exploratory

Resorcinomycin A: An In-depth Technical Guide on a Promising Antimycobacterial Agent and its Putative Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals Abstract Resorcinomycin A, a natural product isolated from Streptoverticillium roseoverticillatum, has demonstrated notable antibacterial activity, particul...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Resorcinomycin A, a natural product isolated from Streptoverticillium roseoverticillatum, has demonstrated notable antibacterial activity, particularly against mycobacterial species.[1] This technical guide provides a comprehensive overview of the current understanding of Resorcinomycin A, focusing on its proposed mechanisms of action. While its precise molecular targets remain to be definitively elucidated, existing research points toward several plausible theories, including disruption of essential mycobacterial processes and potential modulation of host immune responses. This document summarizes the available quantitative data, details relevant experimental protocols, and presents visual representations of theoretical pathways to facilitate further research and drug development efforts.

Introduction

Resorcinomycin A, chemically identified as N-[(S)-α-guanidino-3,5-dihydroxy-4-isopropylphenylacetyl]glycine, is a dipeptide antibiotic with a selective spectrum of activity.[1] Unlike many broad-spectrum antibiotics, its efficacy is primarily directed at mycobacteria, making it a molecule of interest in the search for new treatments for tuberculosis and other mycobacterial infections.[1] The rise of multidrug-resistant mycobacterial strains necessitates the exploration of novel chemical scaffolds and mechanisms of action, positioning Resorcinomycin A as a valuable lead compound. This guide will delve into the existing evidence to build a framework for its potential modes of action.

Antimycobacterial Activity: The Core Therapeutic Effect

The primary and most well-documented biological activity of Resorcinomycin A is its potent and selective inhibition of mycobacterial growth.

In Vitro Efficacy

Studies have demonstrated the in vitro activity of Resorcinomycin A against atypical mycobacterial strains. The S-isomer of Resorcinomycin A has been shown to possess superior antimycobacterial activity compared to streptomycin and kanamycin.[1]

Table 1: In Vitro Activity of Resorcinomycin A Against Mycobacterium avium-intracellulare complex (MAC)

CompoundFormMIC (µg/mL)Assay Method
Resorcinomycin AFree6MTT colorimetric microassay
Resorcinomycin ALiposomal12MTT colorimetric microassay

Source: Enhanced intramacrophage activity of resorcinomycin A against Mycobacterium avium-Mycobacterium intracellulare complex after liposome encapsulation.[2]

Intramacrophage Activity

A significant aspect of mycobacterial infections is the ability of the bacteria to survive and replicate within host macrophages. Therefore, the intramacrophage efficacy of an antibiotic is a critical parameter. Liposomal encapsulation of Resorcinomycin A has been shown to significantly enhance its activity against intramacrophagic MAC.[2]

Table 2: Intramacrophage Growth Inhibition of MAC by Resorcinomycin A

CompoundConcentration (µg/mL)Growth Inhibition (%) after 3 days
Free Resorcinomycin A633
Free Resorcinomycin A5062
Liposomal Resorcinomycin A650
Liposomal Resorcinomycin A5093

Source: Enhanced intramacrophage activity of resorcinomycin A against Mycobacterium avium-Mycobacterium intracellulare complex after liposome encapsulation.[2]

Theories on the Mechanism of Action

While the precise molecular target of Resorcinomycin A's antimycobacterial activity has not been definitively identified, several theories can be postulated based on its chemical structure and the mechanisms of action of related compounds.

Theory 1: Inhibition of an Essential Mycobacterial Enzyme

The selective activity of Resorcinomycin A against mycobacteria suggests that it may target a protein or pathway unique to or essential for these organisms. The guanidino group and the resorcinol moiety are key structural features that could mediate specific interactions with a target enzyme.

Logical Relationship: Potential Enzymatic Inhibition

G ResorcinomycinA Resorcinomycin A Inhibition Inhibition ResorcinomycinA->Inhibition MycobacterialEnzyme Essential Mycobacterial Enzyme (e.g., in cell wall synthesis, protein synthesis) MycobacterialEnzyme->Inhibition Disruption Disruption of Essential Cellular Process Inhibition->Disruption BacterialDeath Bacteriostasis/ Bactericidal Effect Disruption->BacterialDeath

Caption: Hypothetical pathway of Resorcinomycin A inhibiting an essential mycobacterial enzyme.

Theory 2: Analogy to Resorcylic Acid Lactones - Hsp90 Inhibition

Resorcinomycin A shares a resorcinol scaffold with a class of natural products known as resorcylic acid lactones, which are known inhibitors of Heat Shock Protein 90 (Hsp90).[3] Hsp90 is a molecular chaperone that is crucial for the stability and function of many signaling proteins. While Hsp90 is a eukaryotic target, bacteria possess a homolog, HtpG. Inhibition of HtpG could disrupt the bacterial stress response and protein homeostasis.

Experimental Workflow: Hsp90 Inhibition Assay

G cluster_0 Biochemical Assay cluster_1 Cell-Based Assay Hsp90 Purified Hsp90 (or HtpG) ATPase_Activity Measure ATPase Activity Hsp90->ATPase_Activity ATP ATP ATP->ATPase_Activity ResorcinomycinA Resorcinomycin A (Test Compound) ResorcinomycinA->ATPase_Activity CancerCells Cancer Cell Line (e.g., with high Hsp90 client protein levels) Treat Treat with Resorcinomycin A CancerCells->Treat WesternBlot Western Blot for Hsp90 Client Proteins (e.g., Akt, Her2) Treat->WesternBlot

Caption: Workflow for assessing Hsp90 inhibitory activity.

Theory 3: Anti-inflammatory Effects via TNF-α Inhibition

Certain resorcylic acid lactones also exhibit potent anti-inflammatory properties by inhibiting the production of Tumor Necrosis Factor-alpha (TNF-α). TNF-α is a key cytokine involved in the inflammatory response to mycobacterial infections. While a direct anti-inflammatory effect on the host could contribute to the overall therapeutic outcome, it is less likely to be the primary mechanism of direct antimycobacterial action. However, modulation of the host immune response could be a secondary mechanism.

Signaling Pathway: LPS-induced TNF-α Production

G LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK IKK Complex TAK1->IKK NFkB NF-κB Activation IKK->NFkB TNFa_Gene TNF-α Gene Transcription NFkB->TNFa_Gene TNFa_Protein TNF-α Protein Production TNFa_Gene->TNFa_Protein ResorcinomycinA Resorcinomycin A (Hypothetical Inhibition) ResorcinomycinA->TAK1

Caption: Hypothetical inhibition of the TNF-α signaling pathway by Resorcinomycin A.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Resorcinomycin A against mycobacterial strains can be determined using the broth microdilution method.

  • Preparation of Inoculum: A suspension of the mycobacterial strain is prepared in a suitable broth (e.g., Middlebrook 7H9) and its turbidity is adjusted to a 0.5 McFarland standard.

  • Serial Dilution: Resorcinomycin A is serially diluted in a 96-well microtiter plate containing the broth.

  • Inoculation: Each well is inoculated with the prepared mycobacterial suspension.

  • Incubation: The plate is incubated at the appropriate temperature and for the required duration for the specific mycobacterial species.

  • Determination of MIC: The MIC is read as the lowest concentration of Resorcinomycin A that completely inhibits visible growth of the mycobacteria. The MTT colorimetric assay can be used for a more quantitative assessment of viability.[2]

Intramacrophage Activity Assay

This assay evaluates the ability of the compound to kill mycobacteria residing within macrophages.

  • Macrophage Culture: A macrophage cell line (e.g., J774A.1) is cultured in a suitable medium.

  • Infection: The macrophages are infected with the mycobacterial strain at a specific multiplicity of infection.

  • Treatment: After allowing for phagocytosis, the infected macrophages are treated with different concentrations of Resorcinomycin A (free or liposomal).

  • Lysis and Plating: At various time points, the macrophages are lysed to release the intracellular bacteria, and the lysate is serially diluted and plated on a suitable agar medium (e.g., Middlebrook 7H11).

  • Colony Forming Unit (CFU) Counting: After incubation, the number of CFUs is counted to determine the intracellular bacterial load. The percentage of growth inhibition is calculated relative to untreated control cells.[2]

Hsp90 ATPase Activity Assay

This biochemical assay measures the direct inhibitory effect of a compound on the ATPase activity of Hsp90.

  • Reaction Mixture: A reaction mixture is prepared containing purified Hsp90, ATP, and a buffer system.

  • Addition of Inhibitor: Resorcinomycin A at various concentrations is added to the reaction mixture.

  • Incubation: The reaction is incubated to allow for ATP hydrolysis.

  • Detection of ADP: The amount of ADP produced is quantified using a commercially available kit (e.g., a coupled-enzyme assay that links ADP production to a colorimetric or fluorescent readout).

  • Calculation of IC50: The concentration of Resorcinomycin A that inhibits 50% of the Hsp90 ATPase activity (IC50) is calculated.

TNF-α Production Assay in Macrophages

This cell-based assay measures the effect of a compound on the production of TNF-α by macrophages.

  • Cell Culture and Stimulation: A macrophage cell line (e.g., RAW 264.7) is cultured and stimulated with lipopolysaccharide (LPS) to induce TNF-α production.

  • Treatment: The cells are co-treated with LPS and various concentrations of Resorcinomycin A.

  • Collection of Supernatant: After a specific incubation period, the cell culture supernatant is collected.

  • ELISA for TNF-α: The concentration of TNF-α in the supernatant is quantified using a specific enzyme-linked immunosorbent assay (ELISA) kit.

  • Calculation of IC50: The concentration of Resorcinomycin A that inhibits 50% of the LPS-induced TNF-α production (IC50) is calculated.

Conclusion and Future Directions

Resorcinomycin A presents a promising scaffold for the development of novel antimycobacterial agents. Its selective and potent activity warrants further investigation into its precise mechanism of action. Future research should focus on:

  • Target Identification: Utilizing techniques such as affinity chromatography, proteomics, and genetic approaches to identify the specific molecular target(s) of Resorcinomycin A in mycobacteria.

  • Direct Hsp90 and TNF-α Inhibition Studies: Performing the described assays to definitively determine if Resorcinomycin A directly inhibits bacterial HtpG or modulates host TNF-α production.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of Resorcinomycin A to optimize its antimycobacterial activity and pharmacokinetic properties.

A thorough understanding of the mechanism of action of Resorcinomycin A will be crucial for its advancement as a potential therapeutic agent in the fight against mycobacterial diseases.

References

Foundational

Initial Biological Activity Screening of Resorcinomycin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a dipeptide antibiotic produced by the bacterium Streptoverticillium roseoverticillatum. Structurally, it is N-[(S)-alpha-g...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a dipeptide antibiotic produced by the bacterium Streptoverticillium roseoverticillatum. Structurally, it is N-[(S)-alpha-guanidino-3,5-dihydroxy-4-isopropylphenylacetyl]glycine[1][2]. This document provides a comprehensive overview of the initial biological activity screening of Resorcinomycin A, summarizing its known antimicrobial properties, cytotoxicity, and the methodologies employed in these early-stage evaluations. The information is intended to serve as a technical guide for researchers and professionals involved in drug discovery and development.

Antimicrobial Activity

The primary biological activity identified for Resorcinomycin A is its targeted action against mycobacterial species. Initial screenings revealed that it is not active against other Gram-negative and Gram-positive bacteria and exhibits only weak activity against mycoplasmas[1]. The naturally occurring S-isomer of Resorcinomycin A has demonstrated superior antimycobacterial potency compared to the antibiotics streptomycin and kanamycin[1].

Quantitative Antimicrobial Data

The following tables summarize the reported Minimum Inhibitory Concentration (MIC) values for Resorcinomycin A against various mycobacterial species.

Table 1: In Vitro Antimycobacterial Activity of Resorcinomycin A (S-isomer) and Comparators

Mycobacterial StrainResorcinomycin A (S-isomer) MIC (µg/mL)Streptomycin MIC (µg/mL)Kanamycin MIC (µg/mL)
Atypical MycobacteriaSuperior to comparatorsNot specifiedNot specified

Data from initial screening reported as superior to comparators without specific MIC values in the available literature.[1]

Table 2: Activity of Free and Liposomal Resorcinomycin A against Mycobacterium avium-Mycobacterium intracellulare complex (MAC) in Broth

FormulationMIC (µg/mL)
Free Resorcinomycin A6
Liposomal Resorcinomycin A12

Data from in vitro testing in broth culture.[3][4]

Table 3: Intramacrophage Activity of Free and Liposomal Resorcinomycin A against MAC

FormulationConcentration (µg/mL)MAC Growth Inhibition (%)
Free Resorcinomycin A633
Free Resorcinomycin A5062
Liposomal Resorcinomycin A650
Liposomal Resorcinomycin A5093

Data from assays using murine peritoneal macrophages infected with MAC, measured 3 days after treatment.[3][4]

Cytotoxicity Assessment

Resorcinomycin A has been evaluated for its cytotoxic effects on mammalian cells.

Quantitative Cytotoxicity Data

Table 4: Cytotoxicity of Resorcinomycin A in Murine Peritoneal Macrophages

FormulationConcentration (µg/mL)Cytotoxicity
Free Resorcinomycin Aup to 50No toxicity observed
Liposomal Resorcinomycin Aup to 50No toxicity observed

Cytotoxicity determined by the MTT reduction assay.[3][4]

Other Biological Activities

Screening of Resorcinomycin A for other biological activities, such as antifungal, antiviral, or anticancer properties, has not been reported in the available scientific literature.

Mechanism of Action

The precise mechanism of action of Resorcinomycin A has not been elucidated, and the specific molecular target within mycobacteria remains unknown. Further research is required to understand how this compound exerts its selective antimycobacterial effect. The biosynthesis of Resorcinomycin A has been investigated, and the gene cluster responsible for its production has been identified[3].

Experimental Protocols

The following are detailed descriptions of the key experimental methodologies used in the initial biological screening of Resorcinomycin A.

Antimycobacterial Susceptibility Testing: 2-Fold Agar Dilution Method

This method was employed to determine the Minimum Inhibitory Concentration (MIC) of Resorcinomycin A against various mycobacterial strains[1].

1. Media Preparation:

  • Middlebrook 7H10 agar medium is prepared according to the manufacturer's instructions.

  • The agar is sterilized by autoclaving and allowed to cool to 45-50°C.

  • OADC (oleic acid-albumin-dextrose-catalase) enrichment is aseptically added to the molten agar.

2. Drug Dilution Series:

  • A stock solution of Resorcinomycin A is prepared in a suitable solvent.

  • A series of twofold dilutions of the antibiotic is prepared.

  • Each dilution is added to a separate aliquot of the molten Middlebrook 7H10 agar to achieve the desired final concentrations.

  • The agar is then poured into petri dishes and allowed to solidify. Control plates containing no antibiotic are also prepared.

3. Inoculum Preparation:

  • Mycobacterial strains are grown in an appropriate liquid medium (e.g., Middlebrook 7H9 broth) to mid-log phase.

  • The bacterial suspension is adjusted to a turbidity equivalent to a McFarland standard (typically 0.5 or 1.0).

  • The suspension is then diluted to obtain a final inoculum of approximately 104 to 105 colony-forming units (CFU) per spot.

4. Inoculation and Incubation:

  • The surfaces of the agar plates (both with and without antibiotic) are inoculated with spots of the prepared bacterial suspension.

  • Plates are incubated at the optimal temperature for the specific mycobacterial species (typically 35-37°C) in a humidified atmosphere, often with 5-10% CO2.

  • Incubation is continued for a period of 7 to 21 days, depending on the growth rate of the mycobacterial species.

5. MIC Determination:

  • The MIC is defined as the lowest concentration of Resorcinomycin A that completely inhibits the visible growth of the mycobacteria on the agar surface.

G cluster_prep Preparation cluster_assay Assay cluster_incubation Incubation & Reading media Prepare Middlebrook 7H10 Agar mix Incorporate drug dilutions into agar media->mix drug Prepare 2-fold dilutions of Resorcinomycin A drug->mix inoculum Prepare mycobacterial inoculum spot Inoculate plates with mycobacteria inoculum->spot plate Pour agar plates mix->plate plate->spot incubate Incubate at 37°C for 7-21 days spot->incubate read Read MIC (lowest concentration with no growth) incubate->read

Workflow for the 2-fold agar dilution method.
Cytotoxicity Testing: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay was used to assess the cytotoxicity of Resorcinomycin A against murine peritoneal macrophages[3][4].

1. Cell Culture:

  • Murine peritoneal macrophages are seeded into a 96-well microtiter plate at a predetermined density.

  • The cells are allowed to adhere and grow for 24 hours in a suitable culture medium at 37°C in a humidified 5% CO2 incubator.

2. Compound Exposure:

  • Resorcinomycin A (both free and liposomal formulations) is diluted to various concentrations in the cell culture medium.

  • The old medium is removed from the cells, and the medium containing the different concentrations of the compound is added.

  • Control wells (no compound) and blank wells (no cells) are included.

  • The plates are incubated for a specified period (e.g., 48-72 hours).

3. MTT Addition and Incubation:

  • After the incubation period, a sterile MTT solution is added to each well.

  • The plates are incubated for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

4. Solubilization of Formazan:

  • The medium containing MTT is carefully removed.

  • A solubilizing agent (e.g., dimethyl sulfoxide (DMSO) or acidified isopropanol) is added to each well to dissolve the formazan crystals.

5. Absorbance Measurement:

  • The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

6. Data Analysis:

  • The absorbance of the control wells represents 100% cell viability.

  • The percentage of cell viability in the treated wells is calculated relative to the control.

  • A dose-response curve is generated to determine the concentration at which 50% of the cells are viable (IC50). In the case of Resorcinomycin A, no significant toxicity was observed.

G cluster_cell_prep Cell Preparation cluster_treatment Treatment cluster_mtt MTT Assay cluster_readout Data Analysis seed Seed macrophages in 96-well plate adhere Allow cells to adhere (24h) seed->adhere treat Expose cells to Resorcinomycin A dilutions adhere->treat incubate_treat Incubate for 48-72h treat->incubate_treat add_mtt Add MTT solution incubate_treat->add_mtt incubate_mtt Incubate for 2-4h add_mtt->incubate_mtt solubilize Solubilize formazan crystals incubate_mtt->solubilize read_abs Measure absorbance at 570 nm solubilize->read_abs analyze Calculate cell viability read_abs->analyze

Workflow for the MTT cytotoxicity assay.

Conclusion

The initial biological activity screening of Resorcinomycin A has established it as a promising antimycobacterial agent with a high degree of selectivity. Its enhanced efficacy when encapsulated in liposomes for intracellular infections further highlights its potential. However, significant gaps in our understanding of this compound remain. Future research should focus on elucidating its mechanism of action, expanding the scope of its antimycobacterial activity profile against a wider range of clinically relevant strains, and conducting screenings for other potential biological activities. Such studies will be crucial for determining the full therapeutic potential of Resorcinomycin A.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Antibacterial Activity of Resorcinomycin A

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a dipeptide antibiotic produced by Streptoverticillium roseoverticillatum. It has demonstrated a narrow but specific spectr...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a dipeptide antibiotic produced by Streptoverticillium roseoverticillatum. It has demonstrated a narrow but specific spectrum of antibacterial activity, primarily targeting members of the Mycobacterium genus.[1][2] Unlike many broad-spectrum antibiotics, it shows limited to no activity against common Gram-positive and Gram-negative bacteria. This specificity makes Resorcinomycin A a compound of interest for the development of novel anti-mycobacterial therapies. These application notes provide detailed protocols for in vitro assays to evaluate the antibacterial efficacy of Resorcinomycin A against various mycobacterial species.

Data Presentation

The antibacterial activity of Resorcinomycin A and its isomers has been quantified by determining their Minimum Inhibitory Concentrations (MICs) against several atypical mycobacterial strains. The S-isomer of Resorcinomycin A (S-RSM-A) has generally shown superior activity compared to its R- and S,R-isomers.[1]

Mycobacterial StrainResorcinomycin A IsomerMIC (µg/mL)Reference
Mycobacterium kansasiiS-isomer3.13[1]
R-isomer12.5[1]
S,R-isomer12.5[1]
Mycobacterium marinumS-isomer3.13[1]
R-isomer25[1]
S,R-isomer25[1]
Mycobacterium fortuitumS-isomer50[1]
R-isomer>100[1]
S,R-isomer>100[1]
Mycobacterium chelonaeS-isomer25[1]
R-isomer>100[1]
S,R-isomer>100[1]
Mycobacterium avium-intracellulare complexFree Resorcinomycin A6[3]
Liposomal Resorcinomycin A12[3]

Table 1: Minimum Inhibitory Concentration (MIC) of Resorcinomycin A and its Isomers against Atypical Mycobacteria.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Agar Dilution Method for Mycobacteria

This protocol is adapted for the susceptibility testing of slowly growing mycobacteria, such as M. kansasii and M. marinum, as well as rapidly growing mycobacteria like M. fortuitum and M. chelonae.

Materials:

  • Resorcinomycin A (and/or its isomers)

  • Middlebrook 7H10 agar base

  • Glycerol

  • OADC (Oleic Acid-Albumin-Dextrose-Catalase) enrichment

  • Sterile distilled water

  • Petri dishes (100 mm)

  • Mycobacterial strains for testing

  • Control antibiotics (e.g., Streptomycin, Kanamycin)

  • Incubator (37°C with 5-10% CO2)

  • Sterile pipettes, tubes, and loops

Procedure:

  • Media Preparation: Prepare Middlebrook 7H10 agar according to the manufacturer's instructions. After autoclaving and cooling to 45-50°C, aseptically add OADC enrichment and glycerol.

  • Antibiotic Stock Solution: Prepare a stock solution of Resorcinomycin A in a suitable solvent (e.g., sterile distilled water) at a concentration of 1000 µg/mL.

  • Serial Dilutions: Perform a series of twofold dilutions of the Resorcinomycin A stock solution to obtain the desired final concentrations in the agar plates (e.g., from 0.06 to 128 µg/mL).

  • Plate Preparation: Add the appropriate volume of each Resorcinomycin A dilution to molten Middlebrook 7H10 agar to achieve the final desired concentrations. Pour the agar into petri dishes and allow them to solidify. Also, prepare control plates containing no antibiotic.

  • Inoculum Preparation: Grow the mycobacterial strains in Middlebrook 7H9 broth until the turbidity matches a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^7 CFU/mL. Dilute the suspension 1:100 in sterile saline.

  • Inoculation: Spot-inoculate 1-10 µL of the diluted bacterial suspension onto the surface of the agar plates, including the control plates.

  • Incubation: Incubate the plates at 37°C in a 5-10% CO2 atmosphere. Incubation times will vary depending on the species: 2-5 days for rapidly growing mycobacteria and 2-3 weeks for slowly growing mycobacteria.

  • MIC Determination: The MIC is the lowest concentration of Resorcinomycin A that completely inhibits visible growth on the agar surface.

Minimum Bactericidal Concentration (MBC) Determination

Materials:

  • MIC plates from the previous experiment

  • Nutrient-rich agar plates without antibiotics (e.g., Middlebrook 7H10)

  • Sterile loops or swabs

Procedure:

  • Subculturing: From the wells of the MIC plates that show no visible growth, take a loopful or swab of the broth and subculture it onto fresh, antibiotic-free Middlebrook 7H10 agar plates.

  • Incubation: Incubate the plates under the same conditions as the MIC assay.

  • MBC Determination: The MBC is the lowest concentration of Resorcinomycin A that results in a 99.9% reduction in the initial inoculum (i.e., no more than 0.1% of the original bacteria grow on the subculture plates).

Time-Kill Kinetics Assay for Mycobacteria

This assay evaluates the rate at which Resorcinomycin A kills a mycobacterial population over time.

Materials:

  • Resorcinomycin A

  • Middlebrook 7H9 broth supplemented with OADC

  • Mycobacterial strain of interest

  • Sterile culture tubes or flasks

  • Shaking incubator (37°C)

  • Sterile saline for dilutions

  • Middlebrook 7H10 agar plates for colony counting

Procedure:

  • Inoculum Preparation: Prepare a mid-logarithmic phase culture of the mycobacterial strain in Middlebrook 7H9 broth. Adjust the inoculum to a starting concentration of approximately 5 x 10^5 CFU/mL in several flasks.

  • Addition of Antibiotic: Add Resorcinomycin A to the flasks at different multiples of the predetermined MIC (e.g., 0.5x, 1x, 2x, 4x MIC). Include a growth control flask with no antibiotic.

  • Incubation and Sampling: Incubate the flasks at 37°C with constant agitation. At various time points (e.g., 0, 24, 48, 72, 96, and 120 hours), withdraw an aliquot from each flask.

  • Serial Dilution and Plating: Perform serial tenfold dilutions of each aliquot in sterile saline. Plate a known volume of each dilution onto Middlebrook 7H10 agar plates.

  • Colony Counting: Incubate the plates until colonies are visible and count the number of colony-forming units (CFUs).

  • Data Analysis: Plot the log10 CFU/mL against time for each concentration of Resorcinomycin A. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Mandatory Visualizations

experimental_workflow cluster_mic MIC Determination (Agar Dilution) cluster_mbc MBC Determination cluster_timekill Time-Kill Kinetics MIC_1 Prepare Media & Antibiotic Plates MIC_2 Prepare Mycobacterial Inoculum MIC_1->MIC_2 MIC_3 Inoculate Plates MIC_2->MIC_3 MIC_4 Incubate MIC_3->MIC_4 MIC_5 Read MIC MIC_4->MIC_5 MBC_1 Subculture from MIC Plates MIC_5->MBC_1 Use MIC results TK_1 Prepare Inoculum & Add Antibiotic MIC_5->TK_1 Use MIC results MBC_2 Incubate MBC_1->MBC_2 MBC_3 Read MBC MBC_2->MBC_3 TK_2 Incubate & Sample at Time Points TK_1->TK_2 TK_3 Serial Dilution & Plating TK_2->TK_3 TK_4 Incubate & Count CFUs TK_3->TK_4 TK_5 Plot Log10 CFU/mL vs. Time TK_4->TK_5

Caption: Experimental workflow for in vitro antibacterial assays.

While the precise mechanism of action for Resorcinomycin A has not been fully elucidated, as a dipeptide antibiotic targeting mycobacteria, a plausible hypothesis is the inhibition of cell wall biosynthesis, a common target for antimycobacterial agents. The following diagram illustrates a hypothetical signaling pathway where Resorcinomycin A interferes with peptidoglycan synthesis.

hypothetical_moa Hypothetical Mechanism of Action of Resorcinomycin A cluster_cell Mycobacterial Cell cluster_cytoplasm Cytoplasm cluster_membrane Cell Membrane cluster_periplasm Periplasmic Space / Cell Wall UDP_NAG UDP-NAG UDP_NAM UDP-NAM UDP_NAG->UDP_NAM UDP_NAM_peptide UDP-NAM-pentapeptide UDP_NAM->UDP_NAM_peptide Lipid_I Lipid I UDP_NAM_peptide->Lipid_I Translocase I Lipid_II Lipid II Lipid_I->Lipid_II Translocase II PG_chain Growing Peptidoglycan Chain Lipid_II->PG_chain Transglycosylase Crosslinked_PG Cross-linked Peptidoglycan PG_chain->Crosslinked_PG Transpeptidase Resorcinomycin_A Resorcinomycin A Resorcinomycin_A->Inhibition Inhibition->PG_chain Inhibition Inhibition->Crosslinked_PG Inhibition

Caption: Hypothetical inhibition of peptidoglycan synthesis.

References

Application

Application Note: Determination of Minimum Inhibitory Concentration (MIC) of Resorcinomycin A against Mycobacteria

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a guanidino-containing dipeptide antibiotic produced by Streptoverticillium roseoverticillatum.[1] It exhibits a specific a...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a guanidino-containing dipeptide antibiotic produced by Streptoverticillium roseoverticillatum.[1] It exhibits a specific antibacterial spectrum, with notable activity against various species of Mycobacterium, while showing limited to no activity against other Gram-positive and Gram-negative bacteria.[1] The determination of the Minimum Inhibitory Concentration (MIC) is a critical step in the evaluation of new antimicrobial agents. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[2] This application note provides detailed protocols for determining the MIC of Resorcinomycin A against mycobacterial species using standardized agar and broth microdilution methods.

Data Presentation

The in vitro activity of Resorcinomycin A has been evaluated against members of the Mycobacterium avium-intracellulare complex (MAC). The available quantitative data is summarized in the table below.

CompoundOrganismMIC (µg/mL)Method
Resorcinomycin A (free)Mycobacterium avium-intracellulare complex6Broth Microdilution (MTT colorimetric microassay)
Resorcinomycin A (liposomal)Mycobacterium avium-intracellulare complex12Broth Microdilution (MTT colorimetric microassay)

Data sourced from a study on the enhanced intramacrophage activity of liposome-encapsulated Resorcinomycin A.[3]

Experimental Protocols

Two primary methods are recommended for determining the MIC of Resorcinomycin A against mycobacteria: Agar Dilution and Broth Microdilution. As Resorcinomycin A is a water-soluble, amphoteric substance, it can be dissolved in sterile distilled water or a suitable buffer for the preparation of stock solutions.

Protocol 1: Agar Dilution Method

The agar dilution method is a reference method for susceptibility testing of mycobacteria and involves incorporating the antimicrobial agent into a solid agar medium.[4][5]

Materials:

  • Resorcinomycin A

  • Middlebrook 7H10 agar base

  • Oleic acid-albumin-dextrose-catalase (OADC) enrichment

  • Sterile distilled water or appropriate solvent

  • Mycobacterial isolates and quality control strains (e.g., Mycobacterium tuberculosis H37Rv ATCC 27294)

  • Sterile petri dishes, pipettes, and tubes

  • Inoculating loop or multipoint inoculator

  • 0.5 McFarland turbidity standard

  • Incubator (35-37°C)

Procedure:

  • Preparation of Resorcinomycin A Stock Solution: Prepare a stock solution of Resorcinomycin A in a suitable solvent (e.g., sterile distilled water) at a concentration 10 times the highest final concentration to be tested.

  • Preparation of Agar Plates: Prepare Middlebrook 7H10 agar according to the manufacturer's instructions and supplement with OADC enrichment. Cool the molten agar to 45-50°C.

  • Incorporation of Resorcinomycin A: Add the appropriate volume of the Resorcinomycin A stock solution to the molten agar to achieve the desired final concentrations (typically in a series of two-fold dilutions, e.g., 0.125, 0.25, 0.5, 1, 2, 4, 8, 16 µg/mL). Mix thoroughly and pour into sterile petri dishes. Also, prepare a drug-free control plate.

  • Inoculum Preparation: Prepare a suspension of the mycobacterial isolate in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁷ CFU/mL.

  • Inoculation: Using a calibrated loop or a multipoint inoculator, spot-inoculate a standardized volume of the bacterial suspension onto the surface of the agar plates, including the drug-free control.

  • Incubation: Incubate the plates at 35-37°C in a CO₂-enriched atmosphere (if required for the specific species) for the appropriate duration (typically 7-21 days for mycobacteria).

  • Reading the MIC: The MIC is the lowest concentration of Resorcinomycin A that completely inhibits the visible growth of the mycobacterial isolate.[2]

Protocol 2: Broth Microdilution Method

The broth microdilution method is a widely used technique for determining the MIC of antimicrobial agents in a liquid medium, often performed in 96-well microtiter plates.[6][7]

Materials:

  • Resorcinomycin A

  • Middlebrook 7H9 broth

  • Oleic acid-albumin-dextrose-catalase (OADC) enrichment

  • Sterile 96-well microtiter plates

  • Mycobacterial isolates and quality control strains

  • Sterile saline or broth for inoculum preparation

  • 0.5 McFarland turbidity standard

  • Multichannel pipette

  • Incubator (35-37°C)

  • Plate reader (optional, for colorimetric assays)

Procedure:

  • Preparation of Resorcinomycin A Dilutions: In a sterile 96-well plate, prepare two-fold serial dilutions of Resorcinomycin A in Middlebrook 7H9 broth supplemented with OADC. The final volume in each well should be 100 µL. Include a drug-free growth control well and a sterile broth control well.

  • Inoculum Preparation: Prepare a mycobacterial suspension in sterile saline or broth and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

  • Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate containing the Resorcinomycin A dilutions and the growth control well.

  • Incubation: Seal the plate to prevent evaporation and incubate at 35-37°C for the required period (7-14 days for many mycobacteria).

  • Reading the MIC: The MIC is the lowest concentration of Resorcinomycin A that shows no visible turbidity (bacterial growth). For a more quantitative assessment, a growth indicator like resazurin or MTT can be added, and the color change can be measured using a plate reader.

Visualizations

Experimental Workflow for MIC Determination

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis stock Prepare Resorcinomycin A Stock Solution serial_dilution Perform Serial Dilutions of Resorcinomycin A stock->serial_dilution media Prepare Mycobacterial Growth Medium media->serial_dilution inoculum Prepare Standardized Mycobacterial Inoculum inoculation Inoculate Plates/Wells inoculum->inoculation serial_dilution->inoculation incubation Incubate at 35-37°C inoculation->incubation read_mic Read and Record MIC incubation->read_mic

Caption: Experimental workflow for determining the MIC of Resorcinomycin A.

Signaling Pathway

Currently, the specific molecular target and the signaling pathway affected by Resorcinomycin A in mycobacteria have not been elucidated in the available scientific literature. While it is known to contain a guanidino group, which in other molecules can interact with and disrupt bacterial membranes, the precise mechanism of action for Resorcinomycin A remains an area for further investigation.[8][9][10] Therefore, a diagram of its signaling pathway cannot be provided at this time. Future research into its mechanism of action will be crucial for understanding its full therapeutic potential and for the rational design of new derivatives.

References

Method

Application Notes and Protocols: Liposomal Encapsulation of Resorcinomycin A for Enhanced Delivery

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the encapsulation of Resorcinomycin A within liposomes. This formulation...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the encapsulation of Resorcinomycin A within liposomes. This formulation strategy aims to enhance the delivery and efficacy of Resorcinomycin A, a potent antibiotic with activity against mycobacteria.[1][2] The protocols outlined below cover the preparation, characterization, and cellular activity assessment of liposomal Resorcinomycin A.

Introduction

Resorcinomycin A is a water-soluble, amphoteric antibiotic produced by Streptoverticillium roseoverticillatum.[3] While effective, its therapeutic potential can be enhanced through advanced drug delivery systems. Liposomes, which are microscopic vesicles composed of a lipid bilayer, offer a versatile platform for drug delivery.[4][5] They can encapsulate both hydrophilic and hydrophobic drugs, protect them from degradation, and facilitate targeted delivery.[4][6] Encapsulating Resorcinomycin A in liposomes has been shown to significantly enhance its intramacrophage activity against the Mycobacterium avium-Mycobacterium intracellulare complex (MAC).[7][8] This is particularly relevant as macrophages are a primary reservoir for mycobacterial infections.[9]

This document provides detailed methodologies for the preparation of Resorcinomycin A liposomes using the thin-film hydration method, followed by characterization and in vitro evaluation protocols.

Data Presentation

The following tables are templates for organizing and presenting quantitative data from the characterization and evaluation of Resorcinomycin A liposomes.

Table 1: Physicochemical Characterization of Liposomal Resorcinomycin A

Formulation IDLipid Composition (Molar Ratio)Mean Particle Size (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)
Lipo-ResA-001DMPC:PI (9:1)Enter DataEnter DataEnter DataEnter Data
Lipo-ResA-002SpecifyEnter DataEnter DataEnter DataEnter Data
Control (Empty)DMPC:PI (9:1)Enter DataEnter DataEnter DataN/A

DMPC: Dimyristoyl phosphatidylcholine; PI: Phosphatidylinositol

Table 2: In Vitro Drug Release Profile of Liposomal Resorcinomycin A

Formulation IDTime (hours)Cumulative Release (%)
Lipo-ResA-00100
1Enter Data
2Enter Data
4Enter Data
8Enter Data
12Enter Data
24Enter Data
Free Resorcinomycin A1100

Table 3: Intramacrophage Activity of Liposomal Resorcinomycin A against MAC

TreatmentConcentration (µg/mL)MAC Growth Inhibition (%) - Day 3MAC Growth Inhibition (%) - Day 7
Free Resorcinomycin A633Negligible
5062Negligible
Liposomal Resorcinomycin A650Maintained
5093Maintained
Untreated Control000

Data presented in this table is adapted from existing literature to illustrate the expected outcomes.[7][8]

Experimental Protocols

Protocol 1: Preparation of Resorcinomycin A Liposomes by Thin-Film Hydration

This protocol describes the preparation of multilamellar vesicles (MLVs) containing Resorcinomycin A using the thin-film hydration method, followed by size reduction through extrusion.[10][11][12]

Materials:

  • Dimyristoyl phosphatidylcholine (DMPC)

  • Phosphatidylinositol (PI)

  • Resorcinomycin A

  • Chloroform

  • Methanol

  • Phosphate-buffered saline (PBS), pH 7.4

  • Rotary evaporator

  • Round-bottom flask

  • Sonicator bath

  • Mini-extruder

  • Polycarbonate membranes (e.g., 100 nm pore size)

  • Vacuum desiccator

Procedure:

  • Lipid Dissolution: Dissolve DMPC and PI in a 9:1 molar ratio in a chloroform:methanol (2:1, v/v) solvent mixture in a round-bottom flask.[7]

  • Film Formation: Evaporate the organic solvent using a rotary evaporator at a temperature above the phase transition temperature of DMPC (23 °C). This will form a thin, uniform lipid film on the inner surface of the flask.[13]

  • Film Drying: Place the flask in a vacuum desiccator for at least 2 hours to remove any residual organic solvent.[14]

  • Hydration: Hydrate the lipid film with an aqueous solution of Resorcinomycin A in PBS (pH 7.4) by rotating the flask. The temperature of the hydration medium should be maintained above the lipid transition temperature.[13] This process will lead to the formation of multilamellar vesicles (MLVs).

  • Sizing by Extrusion: To obtain unilamellar vesicles (LUVs) with a uniform size distribution, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.[11] Pass the suspension through the membrane multiple times (e.g., 11-21 passes) to ensure homogeneity.[11]

  • Purification: Remove unencapsulated Resorcinomycin A by dialysis or size exclusion chromatography.

  • Storage: Store the final liposomal suspension at 4 °C.

Protocol 2: Characterization of Liposomal Resorcinomycin A

A. Particle Size and Zeta Potential Analysis

  • Dilute the liposomal suspension with deionized water.

  • Measure the mean particle size, polydispersity index (PDI), and zeta potential using a dynamic light scattering (DLS) instrument.[9][15]

  • Perform measurements in triplicate and report the average values.

B. Encapsulation Efficiency Determination

  • Separate the liposomes from the unencapsulated drug using a suitable method like centrifugation or size exclusion chromatography.

  • Disrupt the liposomes by adding a surfactant (e.g., Triton X-100) or a suitable organic solvent.

  • Quantify the amount of encapsulated Resorcinomycin A using a validated analytical method, such as high-performance liquid chromatography (HPLC).

  • Calculate the encapsulation efficiency (EE) using the following formula: EE (%) = (Amount of encapsulated drug / Total amount of drug used) x 100

Protocol 3: In Vitro Drug Release Study

This protocol assesses the release of Resorcinomycin A from the liposomes over time.

Materials:

  • Liposomal Resorcinomycin A suspension

  • Dialysis tubing with an appropriate molecular weight cut-off

  • PBS (pH 7.4 and pH 5.5 to simulate phagolysosomal conditions)

  • Shaking incubator

Procedure:

  • Place a known amount of the liposomal suspension into a dialysis bag.

  • Immerse the dialysis bag in a larger volume of release medium (PBS at pH 7.4 or 5.5).

  • Incubate at 37 °C with gentle shaking.

  • At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh medium.

  • Quantify the concentration of Resorcinomycin A in the collected samples using a suitable analytical method.

  • Plot the cumulative percentage of drug released against time.

Protocol 4: In Vitro Macrophage Uptake and Antimycobacterial Activity Assay

This protocol evaluates the efficacy of liposomal Resorcinomycin A against intramacrophage mycobacteria.

Materials:

  • Macrophage cell line (e.g., J774A.1 or primary peritoneal macrophages)

  • Mycobacterium avium-intracellulare complex (MAC)

  • Cell culture medium

  • Free Resorcinomycin A

  • Liposomal Resorcinomycin A

  • MTT or other viability assay reagents

  • Lysis buffer

  • Agar plates for colony-forming unit (CFU) enumeration

Procedure:

  • Macrophage Infection: Seed macrophages in culture plates and allow them to adhere. Infect the macrophages with MAC at a specified multiplicity of infection.

  • Treatment: After an incubation period to allow for phagocytosis of the bacteria, remove the extracellular bacteria by washing. Add fresh medium containing various concentrations of free or liposomal Resorcinomycin A.[7]

  • Incubation: Incubate the treated cells for a defined period (e.g., 3 and 7 days).[7]

  • Cell Viability: Assess macrophage viability using an MTT assay to ensure that the treatments are not cytotoxic at the tested concentrations.[7]

  • CFU Enumeration: At the end of the treatment period, lyse the macrophages to release the intracellular bacteria. Serially dilute the lysate and plate on appropriate agar to determine the number of viable bacteria (CFUs).

  • Data Analysis: Calculate the percentage of MAC growth inhibition for each treatment group compared to the untreated control.

Visualizations

experimental_workflow cluster_prep Protocol 1: Liposome Preparation cluster_char Protocol 2: Characterization cluster_eval Protocols 3 & 4: In Vitro Evaluation prep1 Dissolve DMPC & PI in Chloroform:Methanol prep2 Form Thin Lipid Film (Rotary Evaporation) prep1->prep2 prep3 Dry Film (Vacuum Desiccation) prep2->prep3 prep4 Hydrate with Resorcinomycin A Solution prep3->prep4 prep5 Extrusion (e.g., 100 nm membrane) prep4->prep5 prep6 Purification prep5->prep6 char1 Particle Size & Zeta Potential (DLS) prep6->char1 Characterize Formulation char2 Encapsulation Efficiency (HPLC) prep6->char2 Characterize Formulation eval1 Drug Release Study (Dialysis) prep6->eval1 Evaluate Performance eval2 Macrophage Uptake & Antimycobacterial Activity prep6->eval2 Evaluate Efficacy

Experimental workflow for liposomal Resorcinomycin A.

macrophage_uptake cluster_macrophage Macrophage liposome Liposome receptor Receptor liposome->receptor Binding phagosome Phagosome receptor->phagosome Phagocytosis phagolysosome Phagolysosome phagosome->phagolysosome Fusion lysosome Lysosome lysosome->phagolysosome release Resorcinomycin A Release phagolysosome->release

Uptake of liposomes by macrophages via phagocytosis.

mechanism_of_action cluster_bacteria Mycobacterium drug Resorcinomycin A target Hypothesized Target (e.g., Cell Wall Synthesis, Protein Synthesis) drug->target inhibition Inhibition of Essential Cellular Process target->inhibition death Bacterial Cell Death inhibition->death

Hypothetical mechanism of action of Resorcinomycin A.

References

Application

Application Notes and Protocols for Heterologous Expression of Resorcinomycin A Biosynthetic Genes

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a dipeptide antibiotic with notable activity against Mycobacterium species.[1][2] It is composed of the nonproteinogenic am...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a dipeptide antibiotic with notable activity against Mycobacterium species.[1][2] It is composed of the nonproteinogenic amino acid (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (referred to as compound 2 ) and glycine.[1][2] The biosynthetic gene cluster (BGC) for resorcinomycin A has been identified in Streptoverticillium roseoverticillatum.[1][2] Heterologous expression of this BGC in a suitable host offers a promising strategy for improving the production of resorcinomycin A and for generating novel analogs through biosynthetic engineering. These application notes provide a comprehensive guide to the heterologous expression of the resorcinomycin A BGC, including detailed protocols and key considerations for successful production.

A critical finding from studies on the heterologous expression of the resorcinomycin A BGC is that the expression of the core gene cluster (res3–10) in Streptomyces lividans TK23 results in the accumulation of the precursor, compound 2 , but not resorcinomycin A.[1][2] This indicates that a peptidase, encoded outside of the identified BGC, is required for the final condensation of compound 2 with glycine.

Data Presentation

Currently, there is limited publicly available quantitative data on the yield of the resorcinomycin A precursor (compound 2 ) from heterologous expression systems. Research has confirmed its accumulation in the culture broth of S. lividans TK23 harboring the resorcinomycin A BGC.[1][2] One study reported the purification of 8.3 mg of compound 2 from a large-scale culture (800 mL) of the heterologous host.[1]

Table 1: Summary of Heterologous Expression Results for the Resorcinomycin A BGC

Gene ClusterHost StrainProduct(s)YieldReference
res3–10Streptomyces lividans TK23(S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (compound 2 )8.3 mg from 800 mL culture[1]

Experimental Protocols

Cloning of the Resorcinomycin A Biosynthetic Gene Cluster

This protocol describes the amplification and cloning of the ~11 kb resorcinomycin A BGC (res3–10) from Streptoverticillium roseoverticillatum into a suitable Streptomyces expression vector, such as pWHM3.

Materials:

  • Genomic DNA from Streptoverticillium roseoverticillatum

  • High-fidelity DNA polymerase

  • PCR primers designed to amplify the res3–10 gene cluster (with appropriate restriction sites)

  • Streptomyces expression vector (e.g., pWHM3)

  • Restriction enzymes

  • T4 DNA ligase

  • E. coli cloning strain (e.g., DH5α)

  • Standard molecular biology reagents and equipment

Protocol:

  • PCR Amplification:

    • Set up a PCR reaction to amplify the ~11 kb res3–10 gene cluster from S. roseoverticillatum genomic DNA using a high-fidelity polymerase.

    • Use primers that incorporate unique restriction sites compatible with the chosen expression vector.

  • Vector and Insert Preparation:

    • Digest the amplified PCR product and the pWHM3 vector with the selected restriction enzymes.

    • Purify the digested insert and vector using a gel extraction kit.

  • Ligation:

    • Set up a ligation reaction with the purified insert and vector using T4 DNA ligase.

    • Incubate as recommended by the manufacturer.

  • Transformation into E. coli:

    • Transform the ligation mixture into a competent E. coli cloning strain.

    • Select for transformants on appropriate antibiotic-containing media.

  • Plasmid Verification:

    • Isolate plasmid DNA from the resulting colonies.

    • Verify the correct insertion of the BGC by restriction digestion and sequencing.

Heterologous Expression in Streptomyces lividans TK23

This protocol details the introduction of the expression construct into S. lividans TK23 via protoplast transformation.

Materials:

  • Verified expression plasmid containing the res gene cluster

  • Streptomyces lividans TK23 spores

  • YEME medium

  • P buffer

  • Lysozyme solution

  • R5 regeneration medium

  • Appropriate antibiotic for selection

Protocol:

  • Protoplast Preparation:

    • Inoculate S. lividans TK23 spores into YEME medium and incubate until the late exponential phase.

    • Harvest the mycelia by centrifugation and wash with 10.3% sucrose.

    • Resuspend the mycelia in lysozyme solution to generate protoplasts.

  • Transformation:

    • Mix the prepared protoplasts with the expression plasmid.

    • Add polyethylene glycol (PEG) to facilitate DNA uptake.

  • Regeneration and Selection:

    • Plate the transformation mixture onto R5 regeneration medium.

    • Overlay with an appropriate antibiotic for selection after 16-20 hours.

    • Incubate until transformant colonies appear.

  • Verification of Transformants:

    • Isolate genomic DNA from putative transformants.

    • Confirm the presence of the integrated BGC by PCR.

Fermentation and Production of Compound 2

Materials:

  • Verified S. lividans TK23 transformant

  • Seed culture medium (e.g., TSB)

  • Production medium (e.g., A1 medium)

Protocol:

  • Seed Culture:

    • Inoculate a seed culture of the S. lividans transformant in TSB medium.

    • Incubate at 30°C with shaking for 2-3 days.

  • Production Culture:

    • Inoculate the production medium with the seed culture.

    • Incubate at 30°C with shaking for 5-7 days.

  • Extraction and Analysis:

    • Harvest the culture broth by centrifugation.

    • Analyze the supernatant for the presence of compound 2 using HPLC-MS.

Purification of Compound 2

This protocol is adapted from the purification method described in the literature.[1]

Materials:

  • Culture supernatant containing compound 2

  • Diaion HP20 resin

  • Methanol

  • Preparative HPLC system

Protocol:

  • Resin Adsorption:

    • Mix the culture supernatant with Diaion HP20 resin.

    • Load the resin onto a column and wash with water.

  • Elution:

    • Elute compound 2 with 50% aqueous methanol.

    • Collect and concentrate the fractions containing the compound.

  • Preparative HPLC:

    • Further purify the concentrated sample using preparative HPLC to obtain pure compound 2 .

Visualizations

Resorcinomycin_A_Biosynthesis_Pathway cluster_precursor Precursor Biosynthesis cluster_final_step Final Biosynthetic Step Primary_Metabolites Primary Metabolites res_genes res genes (in BGC) Primary_Metabolites->res_genes Compound_2 (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid res_genes->Compound_2 Peptidase Peptidase (encoded outside BGC) Compound_2->Peptidase Glycine Glycine Glycine->Peptidase Resorcinomycin_A Resorcinomycin A Peptidase->Resorcinomycin_A Heterologous_Expression_Workflow Amplify_BGC Amplify res3-10 BGC from S. roseoverticillatum gDNA Clone_Vector Clone into Streptomyces expression vector (e.g., pWHM3) Amplify_BGC->Clone_Vector Transform_Ecoli Transform into E. coli for plasmid propagation Clone_Vector->Transform_Ecoli Verify_Plasmid Verify plasmid construct Transform_Ecoli->Verify_Plasmid Transform_Streptomyces Introduce plasmid into S. lividans TK23 Verify_Plasmid->Transform_Streptomyces Fermentation Ferment transformed S. lividans Transform_Streptomyces->Fermentation Analyze_Products Analyze culture for Compound 2 production Fermentation->Analyze_Products

References

Method

Resorcinomycin A: Application Notes and Protocols for Tuberculosis Research

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is a dipeptide antibiotic produced by the bacterium Streptoverticillium roseoverticillatum.[1] It has demonstrated selective a...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is a dipeptide antibiotic produced by the bacterium Streptoverticillium roseoverticillatum.[1] It has demonstrated selective antibacterial activity against mycobacterial species, making it a compound of interest in the field of tuberculosis research. This document provides a summary of the available data on Resorcinomycin A's antimycobacterial activity and detailed protocols for its evaluation. The S-isomer of Resorcinomycin A (S-RSM-A) has been reported to exhibit superior antimycobacterial activity compared to the R- and S,R-isomers, and also surpasses the efficacy of established antibiotics like streptomycin and kanamycin against atypical mycobacteria.[1]

Quantitative Data

Currently, specific minimum inhibitory concentration (MIC) values for Resorcinomycin A against the reference strain Mycobacterium tuberculosis H37Rv are not available in the public literature. However, studies on the closely related Mycobacterium avium-Mycobacterium intracellulare complex (MAC) provide valuable insights into its potential efficacy.

Compound/FormulationOrganismMIC (µg/mL)Notes
Free Resorcinomycin AMycobacterium avium-intracellulare complex (MAC)6Determined by MTT colorimetric microassay in broth.
Liposomal Resorcinomycin AMycobacterium avium-intracellulare complex (MAC)12Liposomes composed of dimyristoyl phosphatidylcholine and phosphatidylinositol (9:1 molar ratio). Determined by MTT colorimetric microassay in broth.

Mechanism of Action

The precise mechanism of action of Resorcinomycin A against Mycobacterium tuberculosis has not yet been elucidated. As a dipeptide antibiotic, it may interfere with cell wall synthesis, protein synthesis, or other essential metabolic pathways.[2][3] Further research, including target identification and mechanism of action studies, is required to understand how Resorcinomycin A exerts its antimycobacterial effects.[4][5]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using the Agar Dilution Method

This protocol is adapted from standard methods for determining the MIC of antimicrobial agents against Mycobacterium tuberculosis on solid medium.[6]

Materials:

  • Resorcinomycin A (S-isomer recommended)

  • Mycobacterium tuberculosis H37Rv (or other strains of interest)

  • Middlebrook 7H10 Agar Base[7][8][9]

  • OADC (Oleic Acid-Albumin-Dextrose-Catalase) enrichment supplement[7][9]

  • Glycerol

  • Sterile distilled water

  • Sterile petri dishes

  • Incubator at 37°C with 5-10% CO₂

Procedure:

  • Media Preparation: Prepare Middlebrook 7H10 agar according to the manufacturer's instructions, supplementing with OADC and glycerol.[7][9]

  • Drug Stock Solution: Prepare a stock solution of Resorcinomycin A in a suitable solvent (e.g., sterile distilled water) at a high concentration (e.g., 1 mg/mL).

  • Serial Dilutions: Perform a two-fold serial dilution of the Resorcinomycin A stock solution to create a range of concentrations to be tested.

  • Drug Incorporation into Agar: While the Middlebrook 7H10 agar is molten and cooled to 45-50°C, add the appropriate volume of each Resorcinomycin A dilution to individual aliquots of agar to achieve the desired final concentrations. Also, prepare a drug-free control plate.

  • Pouring Plates: Pour the agar-drug mixtures into sterile petri dishes and allow them to solidify.

  • Inoculum Preparation: Prepare a suspension of M. tuberculosis in sterile saline or Middlebrook 7H9 broth and adjust the turbidity to a 0.5 McFarland standard.

  • Inoculation: Inoculate the surface of each agar plate with the bacterial suspension.

  • Incubation: Incubate the plates at 37°C in a 5-10% CO₂ atmosphere for 3-4 weeks.[6]

  • MIC Determination: The MIC is defined as the lowest concentration of Resorcinomycin A that inhibits visible growth of M. tuberculosis on the agar surface.[6]

Protocol 2: Evaluation of Intramacrophage Activity of Liposomal Resorcinomycin A

This protocol is based on the methodology used to assess the activity of liposomal Resorcinomycin A against MAC-infected macrophages.

Materials:

  • Free Resorcinomycin A

  • Liposomal Resorcinomycin A (e.g., composed of dimyristoyl phosphatidylcholine and phosphatidylinositol at a 9:1 molar ratio)

  • Macrophage cell line (e.g., J774)

  • Mycobacterium tuberculosis H37Rv

  • Cell culture medium (e.g., RPMI 1640) with supplements (e.g., fetal bovine serum)

  • Lysis buffer (e.g., 0.1% saponin)

  • Middlebrook 7H11 agar plates

  • Incubator at 37°C with 5% CO₂

Procedure:

  • Macrophage Culture: Culture macrophages in appropriate cell culture plates until they form a monolayer.

  • Infection: Infect the macrophage monolayer with M. tuberculosis at a specified multiplicity of infection (MOI) and incubate to allow for phagocytosis.

  • Removal of Extracellular Bacteria: Wash the cells with fresh medium to remove extracellular bacteria.

  • Treatment: Add fresh medium containing various concentrations of free Resorcinomycin A or liposomal Resorcinomycin A to the infected cells. Include an untreated control.

  • Incubation: Incubate the treated cells for a defined period (e.g., 3 days).

  • Cell Lysis: Lyse the macrophages with a gentle lysis buffer to release the intracellular bacteria.

  • Enumeration of Viable Bacteria: Perform serial dilutions of the cell lysates and plate on Middlebrook 7H11 agar to determine the number of colony-forming units (CFU).

  • Data Analysis: Calculate the percentage of growth inhibition for each treatment condition compared to the untreated control.

Visualizations

Experimental_Workflow Workflow for Evaluating Intramacrophage Activity of Resorcinomycin A cluster_prep Preparation cluster_infection Infection and Treatment cluster_analysis Analysis A Culture Macrophages C Infect Macrophages with M. tuberculosis A->C B Prepare M. tuberculosis Inoculum B->C D Wash to Remove Extracellular Bacteria C->D E Treat with Free or Liposomal Resorcinomycin A D->E F Incubate for a Defined Period E->F G Lyse Macrophages F->G H Plate Lysates on 7H11 Agar G->H I Enumerate Colony Forming Units (CFU) H->I J Calculate % Growth Inhibition I->J

Caption: Experimental workflow for assessing the intramacrophage activity of Resorcinomycin A.

References

Application

Application Notes and Protocols for the Experimental Use of Resorcinomycin A Against Non-Tuberculous Mycobacteria

For Researchers, Scientists, and Drug Development Professionals Introduction Non-tuberculous mycobacteria (NTM) are a diverse group of environmental bacteria that can cause a range of opportunistic infections in humans,...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-tuberculous mycobacteria (NTM) are a diverse group of environmental bacteria that can cause a range of opportunistic infections in humans, particularly affecting the lungs. The intrinsic resistance of many NTM species to conventional antibiotics presents a significant challenge in clinical practice. Resorcinomycin A, an antibiotic produced by Streptoverticillium roseoverticillatum, has demonstrated a selective antibacterial spectrum against mycobacterial species, suggesting its potential as a therapeutic agent for NTM infections.[1] This document provides a summary of the available data on the efficacy of Resorcinomycin A against NTM and detailed protocols for its experimental evaluation.

Data Presentation

The in vitro activity of Resorcinomycin A has been evaluated against a limited number of NTM species. The available quantitative data, primarily Minimum Inhibitory Concentrations (MICs), are summarized below. Further research is required to establish the efficacy of Resorcinomycin A against a broader range of clinically relevant NTM.

NTM SpeciesResorcinomycin A FormulationMIC (µg/mL)Reference
Mycobacterium avium-intracellulare complex (MAC)Free Resorcinomycin A6[2]
Mycobacterium avium-intracellulare complex (MAC)Liposomal Resorcinomycin A12[2]

Mechanism of Action

The precise mechanism of action of Resorcinomycin A against mycobacteria has not been fully elucidated in the available scientific literature. As a dipeptide derivative, it is hypothesized that it may interfere with essential cellular processes such as cell wall biosynthesis or protein synthesis. The mycobacterial cell wall is a complex structure, and its biosynthesis is a common target for antimycobacterial drugs. Similarly, the bacterial ribosome is a validated target for many antibiotics. Further studies are warranted to identify the specific molecular target of Resorcinomycin A and the signaling pathways it may modulate within mycobacterial cells.

Experimental Protocols

The following protocols provide standardized methods for evaluating the in vitro and intracellular activity of Resorcinomycin A against NTM.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for susceptibility testing of mycobacteria.

Materials:

  • Cation-adjusted Mueller-Hinton II broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Resorcinomycin A stock solution (in an appropriate solvent, e.g., DMSO)

  • NTM isolates

  • Sterile saline or water with 0.05% Tween 80

  • McFarland 0.5 turbidity standard

  • Microplate reader

Procedure:

  • Inoculum Preparation:

    • Prepare a suspension of the NTM isolate in sterile saline or water with Tween 80 from a fresh culture.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

    • Dilute the adjusted suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Drug Dilution:

    • Perform serial two-fold dilutions of the Resorcinomycin A stock solution in CAMHB in the 96-well plate to achieve the desired concentration range.

    • Include a growth control well (no drug) and a sterility control well (no bacteria).

  • Inoculation:

    • Add the prepared NTM inoculum to each well containing the drug dilutions and the growth control well.

  • Incubation:

    • Seal the plates and incubate at the optimal temperature for the specific NTM species (e.g., 30°C for M. marinum, 37°C for most other species).

    • Incubation times will vary depending on the growth rate of the NTM species (e.g., 3-5 days for rapidly growing mycobacteria, 7-14 days for slow-growing mycobacteria).

  • Reading Results:

    • The MIC is defined as the lowest concentration of Resorcinomycin A that completely inhibits visible growth of the NTM isolate.

Intracellular Activity Assay in Macrophages

This protocol assesses the ability of Resorcinomycin A to inhibit the growth of NTM within macrophages.

Materials:

  • Macrophage cell line (e.g., J774A.1 or primary bone marrow-derived macrophages)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • NTM isolates

  • Resorcinomycin A

  • Sterile water

  • 7H11 agar plates

  • Cell culture plates (24-well)

Procedure:

  • Macrophage Seeding:

    • Seed macrophages into 24-well plates at a density that will result in a confluent monolayer on the day of infection.

    • Incubate overnight to allow for cell adherence.

  • Infection of Macrophages:

    • Prepare a single-cell suspension of the NTM isolate.

    • Infect the macrophage monolayer at a multiplicity of infection (MOI) of 1-10 bacteria per macrophage.

    • Incubate for 2-4 hours to allow for phagocytosis.

    • Wash the cells with fresh medium to remove extracellular bacteria.

  • Treatment with Resorcinomycin A:

    • Add fresh medium containing various concentrations of Resorcinomycin A to the infected cells.

    • Include an untreated control.

  • Incubation:

    • Incubate the plates for the desired time points (e.g., 24, 48, 72 hours).

  • Quantification of Intracellular Bacteria:

    • At each time point, lyse the macrophages with sterile water to release intracellular bacteria.

    • Perform serial dilutions of the lysate and plate on 7H11 agar.

    • Incubate the agar plates until colonies are visible.

    • Count the colony-forming units (CFU) to determine the number of viable intracellular bacteria.

    • Calculate the percentage of growth inhibition compared to the untreated control.

Cytotoxicity Assay (MTT Assay)

This protocol determines the cytotoxic effect of Resorcinomycin A on host cells.

Materials:

  • Macrophage cell line

  • Cell culture medium

  • Resorcinomycin A

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Seed macrophages in a 96-well plate at a suitable density.

    • Incubate overnight.

  • Treatment:

    • Add serial dilutions of Resorcinomycin A to the cells.

    • Include a vehicle control (solvent used to dissolve Resorcinomycin A) and a positive control for cytotoxicity.

  • Incubation:

    • Incubate for a period that reflects the duration of the intracellular activity assay (e.g., 24-72 hours).

  • MTT Addition:

    • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

  • Solubilization:

    • Add the solubilization solution to dissolve the formazan crystals.

  • Measurement:

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

    • The absorbance is proportional to the number of viable cells.

    • Calculate the 50% cytotoxic concentration (CC50).

Visualizations

Experimental Workflow for Evaluating Resorcinomycin A

Experimental_Workflow cluster_0 In Vitro Evaluation cluster_1 Intracellular Evaluation cluster_2 Toxicity Assessment MIC_Determination MIC Determination (Broth Microdilution) Time_Kill_Assay Time-Kill Kinetics Assay MIC_Determination->Time_Kill_Assay Data_Analysis Data Analysis and Interpretation Time_Kill_Assay->Data_Analysis Macrophage_Infection NTM Infection of Macrophages Intracellular_Killing Intracellular Killing Assay Macrophage_Infection->Intracellular_Killing Intracellular_Killing->Data_Analysis Cytotoxicity_Assay Cytotoxicity Assay (e.g., MTT) Cytotoxicity_Assay->Data_Analysis Start Resorcinomycin A Start->MIC_Determination Start->Macrophage_Infection Start->Cytotoxicity_Assay

Caption: Workflow for the comprehensive evaluation of Resorcinomycin A's anti-NTM activity.

Hypothetical Mechanism of Action: Inhibition of Protein Synthesis

As the exact mechanism of Resorcinomycin A is unknown, the following diagram illustrates a hypothetical mechanism where it targets the mycobacterial ribosome to inhibit protein synthesis, a common mode of action for many antibiotics.

Hypothetical_Mechanism cluster_0 Mycobacterial Cell Resorcinomycin_A Resorcinomycin A Ribosome 70S Ribosome Resorcinomycin_A->Ribosome Binds to Inhibition Inhibition Resorcinomycin_A->Inhibition Protein_Synthesis Protein Synthesis Ribosome->Protein_Synthesis mRNA mRNA mRNA->Ribosome tRNA tRNA tRNA->Ribosome Cell_Death Bacterial Cell Death Protein_Synthesis->Cell_Death Leads to Inhibition->Protein_Synthesis

Caption: Hypothetical inhibition of mycobacterial protein synthesis by Resorcinomycin A.

References

Method

Application Notes and Protocols: Agar Dilution Method for Resorcinomycin A Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals Introduction Resorcinomycin A is an antibiotic with a notable antibacterial spectrum primarily directed against mycobacterial species.[1] Accurate determina...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinomycin A is an antibiotic with a notable antibacterial spectrum primarily directed against mycobacterial species.[1] Accurate determination of its in vitro activity against various clinical isolates is crucial for understanding its potential therapeutic applications and for monitoring the development of resistance. The agar dilution method is a standardized and reliable reference method for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[2][3] This document provides a detailed protocol for performing agar dilution susceptibility testing for Resorcinomycin A, based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Principle of the Method

The agar dilution method involves incorporating varying concentrations of an antimicrobial agent into an agar-based growth medium.[2][4] A standardized inoculum of the test microorganism is then spotted onto the surface of the agar plates containing the different drug concentrations. Following incubation, the MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism.[2]

Data Presentation

Table 1: In Vitro Activity of Resorcinomycin A Against Mycobacterial Species
Mycobacterial SpeciesStrainMIC Range (µg/mL)Reference
Mycobacterium avium-intracellulare complexClinical Isolates6 - 12[5]
Atypical MycobacteriaVarious StrainsSuperior to Streptomycin and Kanamycin[6]

Note: This table should be expanded as more data becomes available.

Table 2: Quality Control (QC) Strains and Expected MIC Ranges
Quality Control StrainATCC NumberAntimicrobial AgentAcceptable MIC Range (µg/mL)
Enterococcus faecalis29212Vancomycin1 - 4
Staphylococcus aureus29213Vancomycin0.5 - 2

Note: The MIC ranges provided are for vancomycin as an example. Specific QC ranges for Resorcinomycin A against these strains need to be established through dedicated studies.

Experimental Protocols

Materials
  • Resorcinomycin A powder

  • Dimethyl sulfoxide (DMSO) or sterile deionized water (solvent for stock solution)

  • Middlebrook 7H10 agar base

  • Glycerol

  • OADC (Oleic Acid-Albumin-Dextrose-Catalase) enrichment

  • Sterile petri dishes (90 or 100 mm)

  • Sterile test tubes

  • Micropipettes and sterile tips

  • Inoculating loop or sterile swabs

  • McFarland 0.5 turbidity standard

  • Sterile saline or broth for inoculum preparation

  • Incubator (35 ± 2°C)

  • Vortex mixer

  • Quality control strains (e.g., Enterococcus faecalis ATCC 29212, Staphylococcus aureus ATCC 29213)

  • Test bacterial isolates

Preparation of Resorcinomycin A Stock Solution
  • Solubility: Resorcinomycin A is reported to be a water-soluble substance.[1] However, for research purposes, dissolving the compound in a small amount of a solvent like DMSO before further dilution in sterile water or broth is a common practice.

  • Calculation: To prepare a stock solution of a specific concentration (e.g., 1280 µg/mL), use the following formula: Weight (mg) = [Desired Concentration (µg/mL) x Desired Volume (mL)] / 1000

  • Procedure:

    • Aseptically weigh the required amount of Resorcinomycin A powder.

    • Dissolve the powder in a small, precise volume of the chosen solvent (e.g., DMSO).

    • Once fully dissolved, bring the solution to the final desired volume with sterile deionized water or a suitable sterile broth.

    • Filter-sterilize the stock solution through a 0.22 µm syringe filter if not prepared from a sterile powder.

    • Aliquot the stock solution into sterile, cryo-safe vials and store at -20°C or lower until use. Avoid repeated freeze-thaw cycles.

Preparation of Agar Plates with Resorcinomycin A
  • Media Preparation: Prepare Middlebrook 7H10 agar according to the manufacturer's instructions. This typically involves suspending the agar base in distilled water with glycerol and autoclaving.

  • Cooling: After autoclaving, cool the molten agar in a water bath to 45-50°C.

  • Supplementation: Aseptically add the OADC enrichment to the cooled agar.

  • Drug Incorporation:

    • Prepare a series of two-fold dilutions of the Resorcinomycin A stock solution in sterile water or broth to achieve the desired final concentrations in the agar plates.

    • Add a specific volume of each Resorcinomycin A dilution to a corresponding flask of molten and supplemented Middlebrook 7H10 agar. The volume of the drug solution should not exceed 10% of the total agar volume to avoid altering the agar's properties.

    • For example, to prepare an agar plate with a final concentration of 64 µg/mL, add 2 mL of a 640 µg/mL Resorcinomycin A solution to 18 mL of molten agar.

    • Thoroughly mix the agar and drug solution by gentle swirling to ensure uniform distribution.

  • Pouring Plates: Dispense the Resorcinomycin A-containing agar into sterile petri dishes to a uniform depth of 3-4 mm. Allow the plates to solidify at room temperature on a level surface.

  • Control Plate: Prepare at least one drug-free control plate for each batch of tests to ensure the viability of the test organisms.

  • Storage: If not used immediately, store the prepared plates in sealed plastic bags at 2-8°C for up to one week.

Inoculum Preparation
  • Colony Suspension: From a fresh (18-24 hour) culture on non-selective agar, select 3-5 well-isolated colonies of the test organism using a sterile inoculating loop.

  • Turbidity Adjustment: Suspend the colonies in sterile saline or a suitable broth (e.g., Middlebrook 7H9).

  • Standardization: Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This corresponds to a bacterial concentration of approximately 1-2 x 10⁸ CFU/mL for most bacteria. A spectrophotometer can be used for more precise standardization (absorbance at 625 nm of 0.08-0.10).

  • Final Dilution: For mycobacteria, further dilution of the standardized suspension is often necessary. A common final inoculum concentration for agar dilution is approximately 10⁴ CFU per spot.

Inoculation and Incubation
  • Inoculation: Using a multipoint inoculator (replicator) or a calibrated loop, spot a standardized volume (e.g., 1-2 µL) of the final inoculum suspension onto the surface of each Resorcinomycin A-containing agar plate and the control plate. Each spot should contain approximately 10⁴ CFU.

  • Drying: Allow the inoculated spots to dry completely at room temperature with the lids ajar before inverting the plates for incubation.

  • Incubation: Incubate the plates at 35 ± 2°C in an aerobic atmosphere for the appropriate duration. For most mycobacteria, this can range from 3 to 7 days, or longer for slow-growing species.

Reading and Interpreting Results
  • Examination: After incubation, examine the drug-free control plate to ensure adequate growth of the test organism.

  • MIC Determination: The MIC is the lowest concentration of Resorcinomycin A that completely inhibits the visible growth of the organism. A faint haze or a single colony at the inoculation spot is generally disregarded.

  • Quality Control: The MIC values for the QC strains should fall within the established acceptable ranges for the specific antimicrobial agent being tested. If the QC results are out of range, the test results for the clinical isolates are considered invalid and the test should be repeated.

Visualization of Experimental Workflow and Proposed Mechanism of Action

Experimental_Workflow cluster_prep Preparation cluster_procedure Procedure cluster_analysis Analysis Stock_Solution Prepare Resorcinomycin A Stock Solution Agar_Plates Prepare Agar Plates with Serial Dilutions of Resorcinomycin A Stock_Solution->Agar_Plates Inoculation Inoculate Agar Plates with Bacterial Suspension Agar_Plates->Inoculation Inoculum Prepare Standardized Bacterial Inoculum Inoculum->Inoculation Incubation Incubate Plates at 35 ± 2°C Inoculation->Incubation Reading Read Plates for Bacterial Growth Incubation->Reading MIC_Determination Determine Minimum Inhibitory Concentration (MIC) Reading->MIC_Determination

Agar Dilution Method Workflow

ResorcinomycinA_Mechanism cluster_ribosome Bacterial Ribosome (70S) cluster_ptc Peptidyl Transferase Center (PTC) 50S_Subunit 50S Subunit Inhibition Inhibition 50S_Subunit->Inhibition 30S_Subunit 30S Subunit A_Site A-site P_Site P-site Resorcinomycin_A Resorcinomycin A Resorcinomycin_A->50S_Subunit Binds to tRNA Aminoacyl-tRNA tRNA->A_Site Blocked entry Protein_Synthesis Protein Synthesis Inhibition->Protein_Synthesis Prevents

Proposed Mechanism of Resorcinomycin A

Disclaimer: The proposed mechanism of action for Resorcinomycin A is based on its structural similarity to other antibiotics that are known to inhibit protein synthesis by targeting the bacterial ribosome. Further research is required to definitively elucidate the precise molecular target and mechanism.

Conclusion

The agar dilution method is a robust and reproducible technique for determining the MIC of Resorcinomycin A against mycobacterial species. Adherence to standardized protocols, including the use of appropriate media, inoculum preparation, and quality control measures, is essential for obtaining accurate and reliable results. These data are critical for the preclinical and clinical development of Resorcinomycin A as a potential therapeutic agent for mycobacterial infections.

References

Technical Notes & Optimization

Troubleshooting

Stability issues of Resorcinomycin A in different solvents

For Researchers, Scientists, and Drug Development Professionals This technical support center provides guidance on the stability of Resorcinomycin A in various solvents. Due to the limited availability of specific stabil...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of Resorcinomycin A in various solvents. Due to the limited availability of specific stability data for Resorcinomycin A, this guide focuses on general principles, troubleshooting common issues, and providing standardized protocols to help researchers evaluate its stability in their own experimental setups.

Frequently Asked Questions (FAQs)

Q1: I am dissolving Resorcinomycin A for my experiments. Which solvents are recommended?

Q2: My Resorcinomycin A solution has changed color. What does this indicate?

A2: A change in color, such as yellowing or browning, often suggests chemical degradation. The resorcinol moiety in Resorcinomycin A is susceptible to oxidation, which can lead to the formation of colored byproducts. This process can be accelerated by exposure to light, air (oxygen), and high temperatures. We recommend preparing fresh solutions and storing them under inert gas (e.g., argon or nitrogen) in amber vials to minimize exposure to light and oxygen.

Q3: I am seeing a loss of activity in my biological assays. Could this be due to the instability of Resorcinomycin A?

A3: Yes, a loss of biological activity is a strong indicator of compound degradation. The guanidino group in Resorcinomycin A is crucial for its biological function, and its hydrolysis can lead to inactive products. Additionally, oxidation of the resorcinol ring can alter the molecule's shape and electronic properties, reducing its binding affinity to its target. We advise running a stability study of Resorcinomycin A in your specific assay buffer to determine its stability under your experimental conditions.

Q4: How should I store my stock solutions of Resorcinomycin A?

A4: For optimal stability, we recommend storing stock solutions of Resorcinomycin A at -20°C or -80°C in tightly sealed vials. If possible, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation. Solutions of guanidine-containing compounds are generally stable when kept airtight.

Troubleshooting Guide

Issue Potential Cause Recommended Action
Precipitation in Solution Poor solubility or compound degradation leading to insoluble products.Try a different solvent or a co-solvent system. Gentle warming and sonication may aid dissolution, but be cautious of thermal degradation. Filter the solution through a 0.22 µm filter before use.
Inconsistent Assay Results Degradation of Resorcinomycin A during the experiment.Prepare fresh solutions for each experiment. Minimize the time the compound spends in aqueous buffers at room temperature. Include a positive control with a freshly prepared solution in each assay.
Appearance of New Peaks in HPLC/LC-MS Chemical degradation of Resorcinomycin A.This indicates the formation of degradation products. Analyze these new peaks to understand the degradation pathway. Consider adjusting solvent pH, temperature, or protecting the solution from light and air.

Experimental Protocols

General Protocol for Assessing Resorcinomycin A Stability

This protocol outlines a general method for determining the stability of Resorcinomycin A in a specific solvent.

1. Preparation of Stock Solution:

  • Dissolve a known concentration of Resorcinomycin A (e.g., 10 mM) in a high-purity solvent (e.g., DMSO).

2. Preparation of Test Solutions:

  • Dilute the stock solution to the final desired concentration (e.g., 100 µM) in the solvent system to be tested (e.g., phosphate-buffered saline, cell culture medium).

3. Incubation:

  • Aliquot the test solution into multiple vials.

  • Store the vials under different conditions to be tested (e.g., 4°C, room temperature, 37°C).

  • Protect a set of samples from light by wrapping the vials in aluminum foil.

  • Take time points for analysis (e.g., 0, 2, 4, 8, 24, 48 hours).

4. Analysis:

  • At each time point, analyze the samples using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Monitor the peak area of the parent Resorcinomycin A compound and look for the appearance of new peaks corresponding to degradation products.

5. Data Interpretation:

  • Plot the percentage of remaining Resorcinomycin A against time for each condition.

  • Calculate the half-life (t½) of Resorcinomycin A in the tested solvent under the specified conditions.

Visualizations

experimental_workflow Experimental Workflow for Stability Assessment prep_stock Prepare Stock Solution (e.g., 10 mM in DMSO) prep_test Prepare Test Solutions (e.g., 100 µM in desired solvent) prep_stock->prep_test incubate Incubate under Test Conditions (Temperature, Light) prep_test->incubate time_points Collect Samples at Time Points (0, 2, 4, 8, 24, 48h) incubate->time_points analysis Analyze by HPLC/LC-MS time_points->analysis data_interp Data Interpretation (% Remaining, Half-life) analysis->data_interp

Caption: Workflow for assessing Resorcinomycin A stability.

degradation_pathway Potential Degradation Pathways Resorcinomycin_A Resorcinomycin A Hydrolysis_Product Hydrolysis Product (Loss of Guanidino Group) Resorcinomycin_A->Hydrolysis_Product Hydrolysis (e.g., in aqueous buffer) Oxidation_Product Oxidation Product (Modification of Resorcinol Ring) Resorcinomycin_A->Oxidation_Product Oxidation (e.g., exposure to air/light) Inactive_Metabolite Inactive Metabolite Hydrolysis_Product->Inactive_Metabolite Oxidation_Product->Inactive_Metabolite

Caption: Potential degradation pathways for Resorcinomycin A.

Optimization

Technical Support Center: Resorcinomycin A Purification

This guide provides troubleshooting advice and frequently asked questions for the purification of Resorcinomycin A by High-Performance Liquid Chromatography (HPLC). Frequently Asked Questions (FAQs) Q1: What is Resorcino...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides troubleshooting advice and frequently asked questions for the purification of Resorcinomycin A by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is Resorcinomycin A?

Resorcinomycin A is a water-soluble, amphoteric antibiotic.[1] It is classified as an N-acyl-amino acid, composed of a nonproteinogenic amino acid and glycine.[2][3][4] It is produced by fermentation of bacterial strains such as Streptoverticillium roseoverticillatum.[1]

Q2: What type of HPLC is best suited for Resorcinomycin A purification?

Reverse-phase HPLC (RP-HPLC) is the most common and effective method for purifying Resorcinomycin A and its related compounds.[2][5] This technique uses a non-polar stationary phase (like C18) and a polar mobile phase, which is ideal for separating polar compounds like Resorcinomycin A.[6][7]

Q3: Why is the pH of the mobile phase important for this purification?

Resorcinomycin A is an ionizable compound, containing both acidic (phenolic hydroxyl, carboxylic acid) and basic (guanidino) functional groups.[1][3] The pH of the mobile phase controls the ionization state of these groups, which directly impacts the compound's retention time and peak shape on an RP-HPLC column.[8] A small change in pH, even by 0.1 units, can cause significant shifts in retention time.[8] Using an acidic modifier like trifluoroacetic acid (TFA) is common to ensure consistent ionization and sharp peaks.[2][5]

Q4: What is a typical recovery rate for Resorcinomycin A purification?

While specific recovery rates for Resorcinomycin A are not extensively published, low recovery can be a common issue in HPLC. Potential causes include sample degradation, precipitation on the column, or incomplete elution. To improve recovery, ensure the sample is stable in the mobile phase, consider reducing separation time, or use a less powerful organic modifier if denaturation is suspected.

Experimental Protocol: Preparative RP-HPLC

This protocol is based on a published method for the purification of a structurally related precursor to Resorcinomycin A and is a suitable starting point for methodology development.[2][5]

Objective: To purify Resorcinomycin A from a crude or partially purified sample extract.

Methodology:

  • Sample Preparation:

    • Dissolve the crude extract or semi-purified sample in a minimal amount of a solvent compatible with the initial mobile phase (e.g., water or a low percentage of acetonitrile in water).

    • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could clog the column.[9]

  • HPLC System and Column:

    • System: A preparative HPLC system equipped with a gradient pump, UV detector, and fraction collector.

    • Column: A reverse-phase C18 column is recommended. The cited method uses a Mightysil RP-18 GP Aqua column (10 x 250 mm).[2][5]

    • Guard Column: Use a guard column with the same packing material to protect the analytical column from contamination and extend its lifetime.[8]

  • Chromatographic Conditions:

    • The following table summarizes the recommended starting conditions. Optimization may be required based on your specific sample matrix and HPLC system.

ParameterRecommended Condition
Column Mightysil RP-18 GP Aqua (10 x 250 mm) or equivalent C18
Mobile Phase A 0.05% Trifluoroacetic Acid (TFA) in HPLC-grade Water
Mobile Phase B 0.05% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile
Gradient Program 5% B for 5 min, then linear gradient to 50% B over 45 min
Flow Rate ~4-5 mL/min (scaled for a 10 mm ID preparative column)
Column Temperature 40 °C[2][5]
Detection Wavelength 210 nm[2][5]
Injection Volume Variable, dependent on sample concentration and column capacity
  • Purification and Analysis:

    • Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) until a stable baseline is achieved.

    • Inject the prepared sample onto the column.

    • Collect fractions as peaks elute from the column based on the UV chromatogram.

    • Analyze the collected fractions using analytical HPLC or another method (e.g., LC-MS) to confirm the purity and identity of Resorcinomycin A.

    • Pool the pure fractions and proceed with solvent evaporation (e.g., lyophilization or rotary evaporation).

Purification Workflow Diagram

G cluster_prep Sample Preparation cluster_hplc HPLC Purification cluster_post Post-Purification Crude Crude Extract Dissolve Dissolve in Initial Mobile Phase Crude->Dissolve Filter Filter Sample (0.45 µm) Dissolve->Filter Inject Inject onto C18 Column Filter->Inject Elute Gradient Elution Inject->Elute Detect UV Detection (210 nm) Elute->Detect Collect Collect Fractions Detect->Collect Analyze Purity Analysis (LC-MS) Collect->Analyze Pool Pool Pure Fractions Analyze->Pool Evaporate Solvent Evaporation Pool->Evaporate Pure Pure Resorcinomycin A Evaporate->Pure

Caption: Experimental workflow for Resorcinomycin A purification.

Troubleshooting Guide

This guide addresses common problems encountered during the HPLC purification of Resorcinomycin A.

Problem 1: Retention Time is Shifting or Drifting

Q: My Resorcinomycin A peak is eluting earlier or later than expected between injections. What is the cause?

A: Retention time variability is a frequent issue in RP-HPLC. The most common causes are related to the mobile phase, temperature, or column equilibration.[7][10]

Potential CauseRecommended Solution
Inconsistent Mobile Phase Composition An error of 1% in the organic solvent concentration can change retention time by 5-15%.[8] Prepare fresh mobile phase daily using high-purity (HPLC-grade) solvents and additives. Ensure accurate measurements.
Fluctuating Column Temperature Temperature affects solvent viscosity and separation kinetics. Use a column oven to maintain a constant temperature (e.g., 40°C).[8][10]
Inadequate Column Equilibration If changing mobile phases, ensure the column is fully equilibrated. Flush with at least 10-20 column volumes of the new mobile phase until the baseline is stable.[10]
Mobile Phase pH Variation Since Resorcinomycin A is ionizable, its retention is highly sensitive to pH.[8] Ensure the pH modifier (e.g., 0.05% TFA) is added consistently to both mobile phase A and B.
Changes in Flow Rate Check the pump for leaks or air bubbles, which can cause flow rate fluctuations.[10] Degas the mobile phase to prevent bubble formation.[7]
Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: The peak for Resorcinomycin A is not symmetrical. How can I fix it?

A: Asymmetrical peaks can be caused by column issues, sample overload, or improper solvent conditions.[9]

Potential CauseRecommended Solution
Peak Tailing: Secondary Interactions The basic guanidino group on Resorcinomycin A can interact with acidic silanol groups on the silica packing, causing tailing.[7] Ensure the mobile phase is sufficiently acidic (e.g., with 0.05% TFA) to suppress silanol activity. Consider using a column with high-quality end-capping.[7]
Peak Tailing/Fronting: Column Overload Injecting too much sample (mass overload) or too large a volume (volume overload) can cause distorted peaks. Reduce the amount of sample injected.
Peak Splitting: Sample Solvent Issue If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% acetonitrile), it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.
Peak Splitting/Broadening: Column Degradation A blocked frit or a void at the head of the column can cause the sample band to spread unevenly.[7] Try back-flushing the column. If the problem persists, the column may need to be replaced.[10]
Problem 3: High Backpressure or Loss of Resolution

Q: My system pressure has increased significantly, and I'm losing separation between my peaks. What should I do?

A: High pressure and loss of resolution often point to a blockage or contamination in the system or column.[11]

Potential CauseRecommended Solution
Blocked Column Frit Particulates from the sample or pump seal wear can clog the inlet frit of the column.[7] Always filter your sample before injection.[9] Try reversing the column and flushing it with a strong solvent (disconnect from the detector first).
Column Contamination Strongly retained impurities from previous injections can build up on the column, affecting performance. Develop a robust column washing procedure to run between samples or at the end of a sequence.
Sample Precipitation The sample may be precipitating on the column if it is not soluble in the mobile phase. Ensure your sample remains soluble under the gradient conditions.
Loss of Resolution: Inappropriate Mobile Phase If peaks are co-eluting, the mobile phase conditions may not be optimal. Try adjusting the gradient slope (make it shallower) or the organic solvent type (e.g., methanol instead of acetonitrile) to alter selectivity.

Troubleshooting Logic Diagram

G start Poor Peak Shape (Tailing/Splitting) q1 Is sample dissolved in initial mobile phase? start->q1 s1 Action: Re-dissolve sample in mobile phase or weaker solvent. q1->s1 No q2 Is injection volume/mass too high? q1->q2 Yes s1->q2 s2 Action: Reduce injection volume or dilute sample. q2->s2 Yes q3 Is mobile phase pH correct and stable? q2->q3 No s2->q3 s3 Action: Prepare fresh mobile phase with correct acid modifier. q3->s3 No s4 Problem may be column-related. Consider flushing or replacing column. q3->s4 Yes

Caption: Troubleshooting logic for poor HPLC peak shape.

References

Troubleshooting

Technical Support Center: Resorcinomycin A Antibacterial Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering inconsistent results in antibacterial assays with Resorcinomycin A. Given that Resorcinom...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering inconsistent results in antibacterial assays with Resorcinomycin A. Given that Resorcinomycin A's primary activity is against Mycobacterium species, this guide focuses on assays involving these bacteria.

Frequently Asked Questions (FAQs)

Q1: What is the expected antibacterial spectrum of Resorcinomycin A?

Resorcinomycin A primarily exhibits activity against mycobacterial species.[1] It is generally not active against Gram-negative and Gram-positive bacteria, with the exception of weak activity against mycoplasmas.[1] Therefore, inconsistent or a lack of activity against non-mycobacterial strains is expected.

Q2: I am observing no activity of Resorcinomycin A against any bacteria. What could be the reason?

Beyond targeting the correct bacterial genus (Mycobacterium), several factors could lead to a perceived lack of activity. These include improper storage of the compound leading to degradation, using a bacterial strain that is not susceptible, or issues with the assay methodology itself, such as the compound precipitating in the test medium.

Q3: My MIC values for Resorcinomycin A against the same mycobacterial strain are not reproducible. What are the common causes?

Inconsistent Minimum Inhibitory Concentration (MIC) values are a frequent challenge in antibacterial testing of natural products. Key factors that can contribute to this variability include:

  • Inoculum Preparation: Variation in the density of the initial bacterial suspension can significantly impact MIC results.

  • Compound Stability and Solubility: Resorcinomycin A, like other resorcinol derivatives, may be susceptible to degradation under certain pH and temperature conditions. Its solubility in aqueous culture media is also a critical factor.

  • Culture Medium: The composition of the culture medium can influence both the growth of the mycobacteria and the activity of the compound.

  • Incubation Conditions: Differences in incubation time, temperature, and CO2 levels can affect mycobacterial growth and, consequently, the observed MIC.

  • Solvent Effects: The solvent used to dissolve Resorcinomycin A (commonly DMSO) can have inhibitory effects on bacterial growth at certain concentrations.

Troubleshooting Guide

Problem 1: High Variability in MIC Results
Possible Cause Troubleshooting Step
Inconsistent Inoculum DensityStandardize your inoculum preparation protocol. Use a spectrophotometer to adjust the optical density (OD) of the bacterial suspension to a consistent value (e.g., 0.5 McFarland standard) before dilution.
Compound PrecipitationVisually inspect the wells of your microtiter plate for any precipitate after adding the Resorcinomycin A stock solution. If precipitation occurs, consider lowering the highest test concentration or exploring alternative solvent systems. Ensure the final DMSO concentration is kept to a minimum, typically ≤1%, as higher concentrations can be toxic to some bacterial strains and cause precipitation.[2]
pH of the MediumThe stability of compounds with resorcinol moieties can be pH-dependent. Prepare your growth medium consistently and check the final pH before use. For mycobacteria, Middlebrook 7H9 or 7H11 broth is commonly used.
Incubation TimeFor slow-growing mycobacteria like M. tuberculosis, a long incubation period is required. However, prolonged incubation can also lead to compound degradation. If you suspect degradation, you might consider reading the MIC at multiple time points.
Problem 2: No Inhibition of Mycobacterial Growth
Possible Cause Troubleshooting Step
Compound DegradationEnsure that your stock solution of Resorcinomycin A is fresh and has been stored properly (protected from light, at a low temperature). The stability of resorcinol-containing compounds can be affected by light and temperature.[3][4][5][6]
Bacterial Strain ResistanceVerify the identity and expected susceptibility of your mycobacterial strain. If possible, include a known susceptible reference strain in your assays as a positive control.
Inappropriate Assay MediumUse the recommended medium for mycobacterial susceptibility testing, which is typically Middlebrook 7H10 (agar) or 7H9/7H11 (broth).[1] The composition of the medium can significantly affect the outcome.
Sub-optimal Growth ConditionsEnsure that the incubation temperature, atmosphere (with CO2 enrichment if required for the strain), and duration are optimal for the specific mycobacterial species being tested.

Data Presentation

Table 1: Reported MIC Values of Resorcinomycin A Against Atypical Mycobacteria
Mycobacterial SpeciesIsomerMIC (µg/mL)Reference
Atypical Mycobacterial StrainsS-RSM-ASuperior to Streptomycin and Kanamycin[1]
Atypical Mycobacterial StrainsR-RSM-AComparable or inferior to Streptomycin and Kanamycin[1]
Atypical Mycobacterial StrainsS,R-RSM-AComparable or inferior to Streptomycin and Kanamycin[1]

Note: Specific MIC values for a range of atypical mycobacteria were not detailed in the cited literature, but the relative activity was reported.

Table 2: Reference MIC Values of Common Antibiotics Against Key Mycobacterial Strains
AntibioticM. tuberculosis H37Rv (µg/mL)M. smegmatis (µg/mL)M. fortuitum (µg/mL)
Isoniazid0.015 - 0.06~4>128
Rifampicin0.004 - 0.015~464
Amikacin0.5 - 1.0-MIC50: 4, MIC90: >64
Ciprofloxacin0.5 - 2.0-MIC50: ≤1, MIC90: 2
Clarithromycin0.25 - 1.0-MIC50: ≤1, MIC90: >16
Imipenem--64
Sulfamethoxazole-->128
Levofloxacin-->16
Streptomycin-~464

Note: These values are compiled from various sources and should be used for reference purposes only. Actual MICs can vary between studies and specific strains.[7]

Experimental Protocols

Broth Microdilution Assay for Resorcinomycin A against Mycobacterium

This protocol is a general guideline and may need optimization for specific mycobacterial species and laboratory conditions.

1. Preparation of Resorcinomycin A Stock Solution:

  • Dissolve Resorcinomycin A in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Ensure the compound is fully dissolved. Gentle vortexing or sonication may be required.[8]

  • Prepare fresh stock solutions for each experiment to minimize issues with compound stability.

2. Preparation of Microtiter Plates:

  • Use sterile 96-well round-bottom microtiter plates.

  • Add 100 µL of appropriate mycobacterial growth medium (e.g., Middlebrook 7H9 broth supplemented with OADC) to all wells.[9]

  • In the first column of wells, add an additional 100 µL of the Resorcinomycin A stock solution, diluted in media to achieve twice the highest desired final concentration.

  • Perform a serial two-fold dilution by transferring 100 µL from the first column to the second, and so on, mixing well at each step. Discard the final 100 µL from the last column of the dilution series.

3. Inoculum Preparation:

  • Grow the mycobacterial strain in appropriate broth medium to mid-log phase.

  • Adjust the turbidity of the culture to a 0.5 McFarland standard.

  • Dilute the adjusted bacterial suspension in the growth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

4. Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate, except for the sterility control wells (which should only contain medium).

  • Include a growth control (medium with bacteria but no compound) and a sterility control (medium only).

  • Seal the plates to prevent evaporation (e.g., with an adhesive plate sealer).

  • Incubate the plates at the optimal temperature and CO2 concentration for the specific mycobacterial species (e.g., 37°C, 5% CO2).

  • Incubation times will vary depending on the growth rate of the species (e.g., 3-7 days for rapidly growing mycobacteria, 14-21 days for slow-growing mycobacteria).

5. Determination of MIC:

  • The MIC is the lowest concentration of Resorcinomycin A that completely inhibits visible growth of the mycobacteria.

  • Growth can be assessed visually or by using a plate reader to measure the optical density at 600 nm. The use of a viability indicator like resazurin can also aid in determining the MIC.

Visualizations

experimental_workflow Resorcinomycin A Broth Microdilution Workflow prep_compound Prepare Resorcinomycin A Stock Solution (in DMSO) prep_plates Prepare 96-well Plates (Serial Dilutions) prep_compound->prep_plates inoculate Inoculate Plates prep_plates->inoculate prep_inoculum Prepare Mycobacterial Inoculum (0.5 McFarland) prep_inoculum->inoculate incubate Incubate Plates (Species-specific conditions) inoculate->incubate read_mic Determine MIC incubate->read_mic

Caption: Workflow for determining the MIC of Resorcinomycin A.

troubleshooting_logic Troubleshooting Inconsistent MIC Results start Inconsistent MIC Results check_inoculum Inconsistent Inoculum? start->check_inoculum standardize_inoculum Standardize OD/McFarland check_inoculum->standardize_inoculum Yes check_precipitation Compound Precipitation? check_inoculum->check_precipitation No standardize_inoculum->check_precipitation adjust_concentration Lower Max Concentration Check Solvent Effects check_precipitation->adjust_concentration Yes check_stability Compound Instability? check_precipitation->check_stability No adjust_concentration->check_stability fresh_stock Use Fresh Stock Control pH and Temperature check_stability->fresh_stock Yes end Consistent Results check_stability->end No fresh_stock->end

Caption: Logical steps for troubleshooting variable MIC results.

signaling_pathway Proposed Mechanism of Guanidino-Containing Antibiotics resorcinomycin Resorcinomycin A (Guanidino Group) interaction Electrostatic Interaction resorcinomycin->interaction membrane Bacterial Cytoplasmic Membrane (Negative Charge) membrane->interaction disruption Membrane Disruption & Permeabilization interaction->disruption leakage Ion Leakage & Loss of Membrane Potential disruption->leakage death Cell Death leakage->death

Caption: Putative mechanism of action for guanidino-containing antibiotics.

References

Optimization

Resorcinomycin A degradation pathways and prevention

Disclaimer: The following information on the degradation pathways and prevention of Resorcinomycin A is based on the general chemical principles of its constituent functional groups (resorcinol, peptide linkage, and guan...

Author: BenchChem Technical Support Team. Date: November 2025

Disclaimer: The following information on the degradation pathways and prevention of Resorcinomycin A is based on the general chemical principles of its constituent functional groups (resorcinol, peptide linkage, and guanidino group). As of the last update, specific degradation studies on Resorcinomycin A are not publicly available. This guide is intended to provide a theoretical framework for researchers based on established chemical knowledge.

Frequently Asked Questions (FAQs)

Q1: What is Resorcinomycin A and what are its key structural features?

Resorcinomycin A is an antibiotic with a chemical structure composed of a resorcinol (1,3-dihydroxybenzene) ring, a guanidino group, and a peptide bond linking it to a glycine residue. These functional groups are the primary sites for potential chemical degradation.

Q2: What are the likely degradation pathways for Resorcinomycin A?

Based on its structure, Resorcinomycin A is susceptible to two primary degradation pathways:

  • Oxidative Degradation of the Resorcinol Ring: The dihydroxybenzene (resorcinol) moiety is prone to oxidation. This can be initiated by exposure to atmospheric oxygen, light, metal ions, or high pH. The oxidation likely proceeds through the formation of a semiquinone radical and then a quinone, which can undergo further reactions, including polymerization or ring-opening, leading to loss of biological activity.

  • Hydrolysis of the Peptide Bond: The amide bond connecting the modified amino acid to glycine can be cleaved through hydrolysis. This reaction is catalyzed by strong acids or bases and can also be accelerated by heat.[1][2][3] While relatively stable at neutral pH, prolonged exposure to aqueous environments, especially at non-neutral pH, can lead to cleavage into its constituent amino acid and glycine components.[1][2][3][4][5]

Q3: How stable is the guanidino group in Resorcinomycin A?

The guanidino group is a very strong base and exists predominantly as the protonated guanidinium ion at physiological pH.[6][7] This ion is highly stabilized by resonance and is generally very stable.[6][7] However, extreme pH and temperature conditions, or the presence of specific enzymes, could potentially lead to its modification or degradation.[8]

Troubleshooting Guide

Problem Potential Cause Recommended Action
Loss of biological activity in stored solutions. Oxidative degradation of the resorcinol ring.Store solutions in amber vials to protect from light. Use deoxygenated solvents. Consider adding antioxidants like ascorbic acid or storing under an inert atmosphere (e.g., nitrogen or argon).
Peptide bond hydrolysis.Prepare solutions fresh whenever possible. If storage is necessary, use a buffered solution at a neutral pH (around 6-7) and store at low temperatures (-20°C or -80°C). Avoid repeated freeze-thaw cycles.
Discoloration of solutions (e.g., turning yellow or brown). Oxidation of the resorcinol moiety leading to the formation of colored quinone-type compounds.This is a strong indicator of oxidative degradation. Follow the prevention strategies for oxidation (light protection, deoxygenated solvents, inert atmosphere). The discolored solution should be discarded.
Precipitate formation in the solution. Degradation products may have lower solubility. pH shifts in unbuffered solutions could also affect solubility.Ensure the use of a suitable buffer system to maintain a stable pH. If a precipitate forms in a previously clear solution, it may indicate degradation.
Inconsistent results in bioassays. Partial degradation of the compound leading to lower effective concentrations.Always use freshly prepared solutions for critical experiments. If using stored stock solutions, it is advisable to qualify their integrity using an analytical method like HPLC before use.

Experimental Protocols

Protocol 1: Preparation and Storage of Resorcinomycin A Stock Solutions
  • Solvent Selection: Use high-purity, deoxygenated solvents. For aqueous solutions, use freshly prepared buffers (e.g., phosphate or TRIS) at a pH between 6.0 and 7.5.

  • Preparation:

    • Allow the lyophilized powder of Resorcinomycin A to equilibrate to room temperature before opening the vial to prevent condensation.

    • Weigh the required amount in a controlled environment.

    • Dissolve the compound in the chosen solvent to the desired concentration. If necessary, sonicate briefly in a water bath to aid dissolution.

  • Storage:

    • Store stock solutions in small aliquots in amber, airtight vials to minimize headspace and light exposure.

    • For short-term storage (up to 1 week), store at 2-8°C.

    • For long-term storage, store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

    • Consider flushing the vial with an inert gas (nitrogen or argon) before sealing.

Protocol 2: Monitoring the Stability of Resorcinomycin A by HPLC
  • System: A reverse-phase high-performance liquid chromatography (HPLC) system with a UV detector.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid (TFA) or formic acid is a common choice for peptide-like molecules.

  • Detection: Monitor at a wavelength where the resorcinol chromophore absorbs, likely around 270-280 nm.

  • Procedure:

    • Prepare a fresh solution of Resorcinomycin A and obtain its chromatogram as the time-zero reference.

    • Incubate the solution under the conditions being tested (e.g., different pH, temperature, light exposure).

    • At specified time points, inject an aliquot of the solution into the HPLC.

    • Monitor for a decrease in the peak area of the parent Resorcinomycin A peak and the appearance of new peaks corresponding to degradation products.

Visualizations

Resorcinomycin_A_Degradation_Pathways Potential Degradation Pathways of Resorcinomycin A Resorcinomycin_A Resorcinomycin A Oxidized_Intermediates Oxidized Intermediates (Semiquinone, Quinone) Resorcinomycin_A->Oxidized_Intermediates Oxidation of Resorcinol Ring Hydrolyzed_Products Hydrolyzed Products (Amino Acid Derivative + Glycine) Resorcinomycin_A->Hydrolyzed_Products Peptide Bond Hydrolysis Oxidative_Stress Oxidative Stress (O2, Light, Metal Ions) Oxidative_Stress->Oxidized_Intermediates Hydrolytic_Stress Hydrolytic Stress (Acid, Base, Heat) Hydrolytic_Stress->Hydrolyzed_Products Loss_of_Activity1 Loss of Biological Activity Oxidized_Intermediates->Loss_of_Activity1 Loss_of_Activity2 Loss of Biological Activity Hydrolyzed_Products->Loss_of_Activity2 Experimental_Workflow_Stability_Testing Workflow for Resorcinomycin A Stability Assessment Start Start: Freshly Prepared Resorcinomycin A Solution Incubation Incubate under Test Conditions (pH, Temp, Light) Start->Incubation Sampling Collect Aliquots at Time Points Incubation->Sampling HPLC_Analysis HPLC Analysis Sampling->HPLC_Analysis Data_Analysis Data Analysis: - Parent Peak Area - Degradant Peaks HPLC_Analysis->Data_Analysis Conclusion Conclusion on Stability Data_Analysis->Conclusion

References

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in Heterologous Production of Resorcinomycin A

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting low-yield issues encountered during the heterologous production of Resorc...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting low-yield issues encountered during the heterologous production of Resorcinomycin A.

Frequently Asked Questions (FAQs)

Q1: We have successfully cloned the Resorcinomycin A biosynthetic gene cluster into a Streptomyces host, but we are not detecting any Resorcinomycin A. What is the most likely reason for this?

A1: The most probable cause is the absence of a crucial maturation step. Research indicates that the heterologous expression of the known Resorcinomycin A biosynthetic gene cluster leads to the accumulation of its immediate precursor, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid, rather than the final product.[1][2] This suggests that a peptidase, encoded by a gene located outside the identified cluster in the native producer (Streptoverticillium roseoverticillatum), is required to catalyze the final peptide bond formation between the precursor and glycine.[1][2]

Q2: How can we confirm that our heterologous host is producing the precursor to Resorcinomycin A?

A2: You can confirm the presence of the precursor, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid, in your culture broth by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). As the precursor is a guanidino-containing compound and an aromatic alpha-keto acid derivative, specific derivatization and detection methods can be employed for quantification.

Q3: What are some general strategies to improve the yield of secondary metabolites in a Streptomyces host?

A3: Several strategies can be employed to enhance secondary metabolite production. These include optimizing fermentation media and culture conditions (e.g., carbon and nitrogen sources, pH, temperature), manipulating regulatory genes within the biosynthetic cluster or global regulators in the host, and testing different well-characterized Streptomyces heterologous host strains.

Q4: The gene res5 in the cluster was initially predicted to be a ligase for the final step. Why is it not functional in the heterologous host?

A4: In vitro experiments with the recombinant RES5 protein have shown that it does not catalyze the peptide bond formation between (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid and glycine.[1][2] This indicates that RES5 may have a different function within the biosynthetic pathway, and the final ligation is carried out by a different enzyme not present in the cloned cluster.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low-yield issues in Resorcinomycin A production.

Problem 1: No Resorcinomycin A is detected, but the precursor accumulates.

Root Cause: A required peptidase for the final biosynthetic step is likely missing from the heterologous host.

Troubleshooting Steps:

  • Confirm Precursor Accumulation:

    • Action: Analyze culture supernatants using HPLC or LC-MS to confirm the presence and quantify the amount of (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid.

    • Rationale: This confirms that the upstream pathway of the biosynthetic gene cluster is functional in the heterologous host.

  • Identify the Missing Peptidase:

    • Action: Employ genome mining strategies on the native producer, Streptoverticillium roseoverticillatum. Look for candidate peptidase genes that may be involved in secondary metabolism. Comparative genomics with your heterologous host can help narrow down the candidates. Proteomic analysis (proteomining) of the native producer under Resorcinomycin A production conditions can also identify co-expressed peptidases.

    • Rationale: Identifying the correct peptidase is the most critical step to completing the biosynthetic pathway.

  • Co-express the Candidate Peptidase:

    • Action: Clone the identified candidate peptidase gene into an expression vector compatible with your Streptomyces host and introduce it into the strain already containing the Resorcinomycin A biosynthetic gene cluster.

    • Rationale: Co-expression of the missing enzyme should enable the conversion of the accumulated precursor to the final product.

Problem 2: Low yield of the precursor molecule.

Root Cause: Suboptimal fermentation conditions or inefficient expression of the biosynthetic gene cluster.

Troubleshooting Steps:

  • Optimize Fermentation Medium:

    • Action: Systematically vary the components of your fermentation medium. Test different carbon and nitrogen sources, phosphate concentrations, and trace elements.

    • Rationale: The production of secondary metabolites is highly sensitive to nutrient availability.

  • Optimize Fermentation Parameters:

    • Action: Optimize physical parameters such as pH, temperature, and agitation speed.

    • Rationale: These parameters significantly influence microbial growth and enzyme activity.

  • Enhance Gene Expression:

    • Action: Replace the native promoters in the biosynthetic gene cluster with strong, constitutive promoters known to be effective in your Streptomyces host.

    • Rationale: Increased transcription of the biosynthetic genes can lead to higher precursor production.

  • Host Strain Selection:

    • Action: Test the expression of the Resorcinomycin A gene cluster in different engineered Streptomyces host strains (e.g., S. coelicolor, S. albus, S. lividans).

    • Rationale: Different hosts have varying metabolic backgrounds and capabilities to support heterologous expression.

Experimental Protocols

Protocol 1: Quantification of (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid using HPLC

This protocol is adapted from methods for analyzing guanidino-containing compounds and aromatic alpha-keto acids.

  • Sample Preparation:

    • Centrifuge the culture broth to separate the supernatant from the mycelium.

    • Filter the supernatant through a 0.22 µm filter.

    • For quantitative analysis, perform a solid-phase extraction (SPE) to concentrate the precursor and remove interfering compounds.

  • Derivatization (Optional but Recommended for UV/Fluorescence Detection):

    • Derivatize the precursor with a suitable agent such as ninhydrin (for chemiluminescence detection) or a fluorescent tag that reacts with the guanidino or keto group to enhance sensitivity.

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength determined by the UV absorbance spectrum of the precursor, or a fluorescence/chemiluminescence detector if derivatized.

  • Quantification:

    • Generate a standard curve using a purified standard of (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid.

    • Calculate the concentration in the samples by comparing their peak areas to the standard curve.

Protocol 2: Heterologous Co-expression of a Candidate Peptidase in Streptomyces coelicolor
  • Vector Construction:

    • Amplify the candidate peptidase gene from the genomic DNA of Streptoverticillium roseoverticillatum.

    • Clone the amplified gene into a Streptomyces expression vector under the control of a strong constitutive promoter (e.g., ermEp*). Ensure the vector has a different resistance marker than the one used for the Resorcinomycin A biosynthetic gene cluster.

  • Host Strain Transformation:

    • Introduce the peptidase expression vector into the S. coelicolor strain already harboring the Resorcinomycin A biosynthetic gene cluster. This is typically done through conjugation from an E. coli donor strain (e.g., ET12567/pUZ8002).

  • Selection and Verification:

    • Select for exconjugants that are resistant to both antibiotics (the one for the biosynthetic gene cluster plasmid and the one for the peptidase plasmid).

    • Verify the presence of both plasmids in the selected colonies by PCR.

  • Fermentation and Analysis:

    • Cultivate the engineered strain under optimized fermentation conditions.

    • Analyze the culture supernatant for the production of Resorcinomycin A and the reduction of the precursor using HPLC or LC-MS.

Data Presentation

Table 1: Hypothetical Yields of Resorcinomycin A Precursor Under Different Fermentation Conditions.

ConditionCarbon Source (g/L)Nitrogen Source (g/L)pHTemperature (°C)Precursor Yield (mg/L)
A (Baseline)Glucose (10)Yeast Extract (5)7.02815
BMaltose (10)Yeast Extract (5)7.02825
CGlucose (10)Peptone (5)7.02818
DGlucose (10)Yeast Extract (5)6.52822
EGlucose (10)Yeast Extract (5)7.03212

Visualizations

troubleshooting_workflow start Start: Low/No Resorcinomycin A Production check_precursor Analyze for Precursor Accumulation start->check_precursor precursor_yes Precursor Accumulates check_precursor->precursor_yes Yes precursor_no No Precursor Accumulation check_precursor->precursor_no No identify_peptidase Identify Candidate Peptidase (Genome Mining/Proteomining) precursor_yes->identify_peptidase optimize_fermentation Optimize Fermentation (Media & Conditions) precursor_no->optimize_fermentation coexpress_peptidase Co-express Peptidase identify_peptidase->coexpress_peptidase analyze_final_product Analyze for Resorcinomycin A coexpress_peptidase->analyze_final_product end End: Improved Production analyze_final_product->end enhance_expression Enhance Gene Expression (Promoter Engineering) optimize_fermentation->enhance_expression test_hosts Test Different Heterologous Hosts enhance_expression->test_hosts test_hosts->check_precursor

Caption: Troubleshooting workflow for low Resorcinomycin A yield.

proposed_biosynthetic_pathway precursors Primary Metabolites res_cluster Resorcinomycin BGC Enzymes (res genes) precursors->res_cluster intermediate (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid (Precursor) res_cluster->intermediate peptidase Missing Peptidase (Outside BGC) intermediate->peptidase glycine Glycine glycine->peptidase resorcinomycin_a Resorcinomycin A peptidase->resorcinomycin_a

Caption: Proposed final step in Resorcinomycin A biosynthesis.

References

Optimization

Addressing precursor accumulation in Resorcinomycin A biosynthesis

Welcome to the technical support center for Resorcinomycin A biosynthesis. This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals wo...

Author: BenchChem Technical Support Team. Date: November 2025

Welcome to the technical support center for Resorcinomycin A biosynthesis. This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the Resorcinomycin A biosynthetic pathway.

Frequently Asked Questions (FAQs)

Q1: What is Resorcinomycin A and what are its precursors?

Resorcinomycin A is an antibiotic with antimycobacterial properties.[1] It is a dipeptide composed of the nonproteinogenic amino acid, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (referred to as compound 2 ), and glycine.[2][3][4][5]

Q2: Which gene cluster is responsible for Resorcinomycin A biosynthesis?

The biosynthesis of Resorcinomycin A is governed by the res gene cluster, identified in Streptoverticillium roseoverticillatum.[2][3][4] Key genes in this cluster include res1-10.

Q3: What is the proposed role of the enzyme RES5 in the biosynthetic pathway?

RES5 is an ATP-grasp ligase encoded by the res5 gene within the res cluster.[2][3][5] It is proposed to catalyze the final step in Resorcinomycin A biosynthesis: the peptide bond formation between the precursor, compound 2 , and glycine.[2][4][5]

Q4: What happens when the res5 gene is disrupted or non-functional?

Disruption or deletion of the res5 gene leads to a loss of Resorcinomycin A production.[2][3][4] A key consequence of this disruption is the accumulation of the precursor, (S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (compound 2 ), in the culture broth.[2][3][4][5]

Troubleshooting Guide: Precursor Accumulation

This guide addresses the common issue of precursor accumulation during Resorcinomycin A biosynthesis experiments.

Problem: I am not detecting Resorcinomycin A in my culture, but I am observing the accumulation of an unexpected metabolite.

This is a strong indication of a bottleneck in the biosynthetic pathway, likely at the final ligation step. The accumulating metabolite is probably the precursor, compound 2 .

Initial Troubleshooting Steps:

  • Verify the integrity of the res5 gene:

    • If you are working with a modified strain, sequence the res5 gene to ensure there are no mutations or deletions.

    • For heterologous expression systems, confirm the successful transcription and translation of res5.

  • Confirm the identity of the accumulated precursor:

    • Analyze the culture broth using LC-ESI-MS (Liquid Chromatography-Electrospray Ionization-Mass Spectrometry).

    • The expected molecular mass of the accumulated precursor, compound 2 , is [M+H]⁺ of 268.1.[2][4][5]

Data Presentation: Precursor Identification

CompoundExpected [M+H]⁺Observed [M+H]⁺ (in res5 disruptant)
(S)-2-(3,5-dihydroxy-4-isopropylphenyl)-2-guanidinoacetic acid (compound 2 )268.12918268.12915

This data is based on high-resolution mass spectrometry analysis from published studies.[5]

Experimental Protocols

Protocol 1: Analysis of Metabolites by LC-ESI-MS

This protocol is for the detection of Resorcinomycin A and its precursor, compound 2 , from culture broth.

Materials:

  • Culture supernatant

  • Methanol (MeOH)

  • Water

  • Formic acid

  • LC-ESI-MS system

Procedure:

  • Centrifuge the culture to pellet the cells.

  • Collect the supernatant.

  • Analyze the supernatant directly or after appropriate dilution with a suitable solvent like methanol.

  • Inject the sample into the LC-ESI-MS system.

  • Perform chromatographic separation using a C18 column with a gradient of water and methanol containing 0.1% formic acid.

  • Monitor for the expected m/z values of Resorcinomycin A and compound 2 in positive ion mode.

Protocol 2: Purification of Accumulated Precursor (Compound 2)

This protocol is for the isolation of compound 2 from a large-scale culture of a res5 mutant strain.[2][5]

Materials:

  • Large-scale culture supernatant (e.g., 800 mL)

  • Diaion HP20 resin

  • Water

  • 50% aqueous Methanol (MeOH)

  • Preparative HPLC system

Procedure:

  • Centrifuge the large-scale culture to remove cells.

  • Mix the resulting supernatant with Diaion HP20 resin.

  • Load the resin onto a column and wash with water.

  • Elute compound 2 with 50% aqueous MeOH.

  • Collect fractions containing compound 2 and concentrate them by rotary evaporation.

  • Redissolve the residue in water and perform final purification using preparative HPLC.

Protocol 3: In Vitro Assay for RES5 Activity

This protocol is to test the catalytic activity of the recombinant RES5 enzyme.[2][5]

Materials:

  • Purified recombinant RES5 enzyme

  • Compound 2 (or a suitable analog like amidino-phenylglycine)

  • Glycine

  • Tris-HCl buffer (50 mM, pH 8.0)

  • ATP (10 mM)

  • MgCl₂ (10 mM)

Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer, ATP, MgCl₂, compound 2 , and glycine.

  • Add a suitable amount of the purified RES5 enzyme to initiate the reaction.

  • Incubate the mixture at 30°C overnight.

  • Analyze the reaction products by LC-ESI-MS to detect the formation of Resorcinomycin A.

Visualizations

Resorcinomycin_A_Biosynthesis Precursors Glycine & Other Precursors res_cluster res gene cluster (res6-10, res3, res4) Precursors->res_cluster Biosynthesis Compound2 (S)-2-(3,5-dihydroxy-4-isopropylphenyl) -2-guanidinoacetic acid (Compound 2) res_cluster->Compound2 RES5 RES5 (ATP-grasp ligase) Compound2->RES5 ResorcinomycinA Resorcinomycin A RES5->ResorcinomycinA Ligation Glycine_node Glycine Glycine_node->RES5

Caption: Proposed biosynthetic pathway for Resorcinomycin A.

Troubleshooting_Workflow Start Start: No Resorcinomycin A production CheckMetabolite Analyze culture broth for accumulating metabolites (LC-MS) Start->CheckMetabolite PrecursorAccumulation Precursor (Compound 2) accumulation confirmed ([M+H]⁺ ≈ 268.1) CheckMetabolite->PrecursorAccumulation Yes NoAccumulation No specific precursor accumulation CheckMetabolite->NoAccumulation No CheckRes5Gene Investigate res5 gene: - Sequencing - Expression analysis PrecursorAccumulation->CheckRes5Gene CheckOtherGenes Investigate upstream biosynthetic genes (res3, res4, res6-10) NoAccumulation->CheckOtherGenes Res5Issue Issue with RES5 function or expression CheckRes5Gene->Res5Issue UpstreamIssue Issue in precursor biosynthesis CheckOtherGenes->UpstreamIssue

Caption: Troubleshooting workflow for precursor accumulation.

References

Troubleshooting

Technical Support Center: Optimizing Liposomal Resorcinomycin A Delivery

Introduction This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing liposome formulations for the delivery of Resorcinomycin A. Resorci...

Author: BenchChem Technical Support Team. Date: November 2025

Introduction

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing liposome formulations for the delivery of Resorcinomycin A. Resorcinomycin A, a dipeptide antibiotic, exhibits potent activity, particularly against various mycobacterial species.[1] However, its delivery can be enhanced through encapsulation in liposomes, which can improve its therapeutic index and targetability.[2][3]

This guide offers troubleshooting advice in a frequently asked questions (FAQ) format, detailed experimental protocols, and data tables to assist in overcoming common challenges in liposome formulation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the formulation and characterization of Resorcinomycin A liposomes.

Q1: My encapsulation efficiency (EE%) for Resorcinomycin A is consistently low. What are the potential causes and solutions?

A1: Low encapsulation efficiency is a common hurdle. The causes can be multifactorial, relating to the properties of Resorcinomycin A and the liposome preparation method.

  • Passive vs. Active Loading: Resorcinomycin A is a dipeptide, and its physicochemical properties will determine the optimal loading method. Passive loading methods, where the drug is encapsulated during liposome formation, can have low efficiency.[4][5] Active, or remote, loading, which uses a transmembrane gradient (e.g., pH or ion gradient) to drive the drug into pre-formed liposomes, often results in higher EE%.[4][6][7]

  • Lipid Composition: The choice of lipids is critical. The charge and fluidity of the lipid bilayer can impact drug encapsulation. Consider incorporating charged lipids (e.g., phosphatidylglycerol) to enhance the encapsulation of polar molecules.

  • Drug-to-Lipid Ratio: A high initial drug concentration relative to the lipid concentration can lead to drug precipitation and low EE%. Systematically varying this ratio is essential for optimization.

  • Hydration Conditions: The pH and ionic strength of the hydration buffer can influence the solubility of Resorcinomycin A and its interaction with the lipid bilayer.

Troubleshooting Decision Workflow The following diagram outlines a logical workflow for troubleshooting low encapsulation efficiency.

EE_Troubleshooting start Low Encapsulation Efficiency (<50%) method Review Loading Method start->method passive Passive Loading? method->passive active Active Loading? method->active optimize_passive Optimize Passive Method: - Adjust Drug:Lipid Ratio - Modify Hydration Buffer (pH) - Change Lipid Composition passive->optimize_passive consider_active Switch to Active Loading (e.g., pH gradient) passive->consider_active optimize_active Optimize Active Method: - Optimize pH Gradient - Screen Ion Gradients - Adjust Incubation Time/Temp active->optimize_active reassess Re-evaluate EE% optimize_passive->reassess consider_active->reassess optimize_active->reassess

Caption: Troubleshooting workflow for low encapsulation efficiency.

Q2: The particle size of my liposomes is too large and/or the Polydispersity Index (PDI) is high. How can I achieve a more uniform, smaller vesicle size?

A2: Controlling particle size is crucial for in vivo applications, as it affects biodistribution and clearance.[8]

  • Post-formation Processing: The most effective method for reducing size and PDI is extrusion. This involves passing the liposome suspension through polycarbonate membranes with defined pore sizes.[9][10] Sonication can also be used, but it may lead to lipid degradation and is harder to scale.

  • Lipid Composition: The inclusion of cholesterol can increase bilayer rigidity, which may influence vesicle size during formation.[11] PEGylated lipids (lipids with polyethylene glycol chains) can help stabilize smaller vesicles.

  • Hydration Method: The thin-film hydration method naturally produces multilamellar vesicles (MLVs) which are large and heterogeneous.[12][13] Subsequent processing is almost always required.

Q3: My Resorcinomycin A liposome formulation shows signs of instability (aggregation, drug leakage) during storage. What can I do to improve stability?

A3: Liposome stability is a multifactorial issue influenced by physical and chemical factors.[14][15]

  • Surface Charge: Incorporating charged lipids to impart a higher zeta potential (typically > ±30 mV) can prevent aggregation due to electrostatic repulsion.

  • PEGylation: Adding PEGylated lipids to the formulation creates a hydrophilic barrier on the liposome surface, providing steric hindrance that prevents aggregation and reduces clearance by the reticuloendothelial system (RES).[16][17]

  • Storage Conditions: Liposomes should be stored at appropriate temperatures (often 4°C) and protected from light.[18] The pH of the storage buffer should be optimized to maintain both drug and lipid stability.[18]

  • Lyophilization: For long-term storage, freeze-drying (lyophilization) in the presence of cryoprotectants (like sucrose or trehalose) can be an effective strategy to create a stable, dry powder that can be reconstituted before use.[14][19]

Quantitative Data Summary

The following tables summarize hypothetical data from optimization experiments. These serve as a template for organizing your own experimental results.

Table 1: Effect of Lipid Composition on Encapsulation Efficiency (EE%) and Particle Size

Formulation IDLipid Composition (molar ratio)EE% (Mean ± SD)Particle Size (nm, Mean ± SD)PDI (Mean ± SD)
RA-Lipo-01DPPC:Chol (1:1)35 ± 4.2250 ± 15.60.45 ± 0.05
RA-Lipo-02DPPC:Chol:DMPG (0.9:1:0.1)58 ± 5.1225 ± 12.10.38 ± 0.04
RA-Lipo-03DPPC:Chol:DSPE-PEG2000 (0.95:1:0.05)42 ± 3.8180 ± 9.50.22 ± 0.03
RA-Lipo-04DPPC:Chol:DMPG:DSPE-PEG2000 (0.85:1:0.1:0.05)65 ± 4.5165 ± 11.30.19 ± 0.02

DPPC: Dipalmitoylphosphatidylcholine; Chol: Cholesterol; DMPG: Dimyristoylphosphatidylglycerol; DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]

Table 2: Influence of Drug-to-Lipid Ratio on Formulation Characteristics

Formulation IDDrug-to-Lipid Ratio (w/w)EE% (Mean ± SD)Drug Loading (%) (Mean ± SD)
RA-Lipo-04a1:2075 ± 3.93.6 ± 0.2
RA-Lipo-04b1:1065 ± 4.55.9 ± 0.4
RA-Lipo-04c1:545 ± 6.17.5 ± 1.0

Based on lipid composition from RA-Lipo-04

Experimental Protocols

Here are detailed methodologies for key experiments in the development of liposomal Resorcinomycin A.

Protocol 1: Liposome Preparation by Thin-Film Hydration and Extrusion

This is a common and robust method for preparing liposomes.[9][10][12][13][20]

Workflow Diagram

Thin_Film_Hydration A 1. Dissolve Lipids & Drug in Organic Solvent B 2. Create Thin Film (Rotary Evaporation) A->B C 3. Hydrate Film with Aqueous Buffer B->C D 4. Form MLVs (Vortexing/Shaking) C->D E 5. Size Reduction (Extrusion) D->E F 6. Purify Liposomes (e.g., SEC) E->F

Caption: Workflow for the thin-film hydration method.

Materials:

  • Phospholipids (e.g., DPPC), Cholesterol, and other lipids as required.

  • Resorcinomycin A.

  • Organic solvent (e.g., chloroform/methanol mixture).

  • Aqueous hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4).

  • Round-bottom flask.

  • Rotary evaporator.

  • Water bath.

  • Liposome extruder with polycarbonate membranes (e.g., 400 nm, 200 nm, 100 nm).

Procedure:

  • Dissolution: Weigh the desired amounts of lipids and Resorcinomycin A (for passive loading) and dissolve them in a suitable organic solvent in a round-bottom flask.

  • Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set above the lipid phase transition temperature to evaporate the solvent, forming a thin, uniform lipid film on the flask wall.

  • Drying: Continue to evaporate under high vacuum for at least 1-2 hours to remove residual organic solvent.

  • Hydration: Add the aqueous buffer (pre-heated to above the lipid transition temperature) to the flask.

  • Vesicle Formation: Agitate the flask by vortexing or shaking until the lipid film is fully suspended, forming multilamellar vesicles (MLVs). This suspension will appear milky.

  • Extrusion: Assemble the extruder with the largest pore size membrane first (e.g., 400 nm). Pass the MLV suspension through the extruder 10-15 times. Repeat this process sequentially with smaller pore size membranes (e.g., 200 nm, then 100 nm) until the desired particle size and a translucent appearance are achieved.

  • Purification: Remove unencapsulated Resorcinomycin A using size exclusion chromatography (SEC) or dialysis.

Protocol 2: Determination of Encapsulation Efficiency (EE%)

Accurate determination of EE% is a critical quality attribute for liposomal formulations.[21]

Procedure:

  • Separate Free Drug: After preparing the liposomes, separate the unencapsulated (free) drug from the liposome formulation. This is typically done using a mini spin column packed with a size exclusion resin (e.g., Sephadex G-50).

  • Quantify Free Drug: Collect the eluate containing the free drug and measure its concentration using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC). This gives you the Amount of free drug.

  • Disrupt Liposomes: Take a known volume of the original, unpurified liposome suspension and disrupt the vesicles to release the encapsulated drug. This can be done by adding a surfactant (e.g., Triton X-100) or an organic solvent (e.g., methanol).

  • Quantify Total Drug: Measure the drug concentration in the disrupted suspension. This gives you the Total amount of drug.

  • Calculate EE%: Use the following formula:

    EE% = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Protocol 3: Characterization of Particle Size and Zeta Potential

These parameters are essential for predicting the in vivo fate of liposomes.

Instrumentation:

  • Dynamic Light Scattering (DLS) instrument for measuring particle size, polydispersity index (PDI), and zeta potential.

Procedure:

  • Sample Preparation: Dilute the liposome suspension in the original buffer or deionized water to an appropriate concentration for DLS analysis. Over-dilution or under-dilution can lead to inaccurate results.

  • Size Measurement: Place the diluted sample in a cuvette and perform the DLS measurement. The instrument will report the Z-average diameter (mean particle size) and the PDI, which indicates the width of the size distribution. A PDI value below 0.3 is generally considered acceptable for parenteral formulations.[8]

  • Zeta Potential Measurement: For zeta potential, the sample is placed in a specific capillary cell. The instrument applies an electric field and measures the velocity of the particles, from which the zeta potential is calculated. This value indicates the surface charge and provides an indication of colloidal stability.

This guide provides a foundational framework for the development and optimization of Resorcinomycin A liposomes. Successful formulation requires systematic evaluation of parameters and robust characterization at each step.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structure-Activity Relationship of Resorcinomycin A Isomers

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the (S), (R), and (S,R) isomers of Resorcinomycin A, focusing on their structure-activity relationship as antim...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the (S), (R), and (S,R) isomers of Resorcinomycin A, focusing on their structure-activity relationship as antimycobacterial agents. The information presented herein is compiled from published experimental data to facilitate further research and development in the field of antibiotics.

Chemical Structures of Resorcinomycin A Isomers

Resorcinomycin A is chemically known as N-[(α)-guanidino-3,5-dihydroxy-4-isopropylphenylacetyl]glycine. The chirality at the alpha-carbon (α) of the phenylacetyl moiety gives rise to the (S) and (R) enantiomers. The (S,R) designation refers to a racemic mixture of the two.

  • (S)-Resorcinomycin A: The naturally occurring and most active isomer.[1]

  • (R)-Resorcinomycin A: The unnatural enantiomer of the active compound.

  • (S,R)-Resorcinomycin A: A racemic mixture of the (S) and (R) isomers.

Comparative Antimycobacterial Activity

The in vitro antimycobacterial activity of the three isomers of Resorcinomycin A has been evaluated against a panel of atypical mycobacterial strains. The minimum inhibitory concentration (MIC) values, which represent the lowest concentration of a drug that prevents visible growth of a microorganism, are summarized in the table below. The data clearly indicates that the stereochemistry at the α-carbon is crucial for the compound's biological activity, with the (S)-isomer demonstrating significantly higher potency.

Mycobacterial Strain(S)-Resorcinomycin A (MIC in µg/mL)(R)-Resorcinomycin A (MIC in µg/mL)(S,R)-Resorcinomycin A (MIC in µg/mL)Streptomycin (MIC in µg/mL)Kanamycin (MIC in µg/mL)
Mycobacterium kansasii P-21.5650253.131.56
Mycobacterium marinum P-131.56100503.133.13
Mycobacterium scrofulaceum P-10.7850256.253.13
Mycobacterium avium P-166.25>100>1006.2512.5
Mycobacterium intracellulare P-176.2510010012.512.5
Mycobacterium fortuitum P-1112.5>100>100>10025

Data Interpretation: The (S)-isomer of Resorcinomycin A exhibits superior antimycobacterial activity compared to both its (R)-isomer and the racemic mixture.[1] In several instances, the potency of (S)-Resorcinomycin A is comparable or superior to the established antibiotics, streptomycin and kanamycin.[1] The significantly higher MIC values for the (R)- and (S,R)-isomers highlight the stereospecificity of the biological target's interaction with the drug.

Experimental Protocols

The following is a detailed methodology for the 2-fold agar dilution method used to determine the antimycobacterial susceptibility of the Resorcinomycin A isomers.

Antimycobacterial Susceptibility Testing: 2-Fold Agar Dilution Method

1. Media Preparation:

  • Prepare Middlebrook 7H10 agar medium according to the manufacturer's instructions.
  • Sterilize the medium by autoclaving.
  • Allow the agar to cool to 45-50°C in a water bath.

2. Drug Solution Preparation:

  • Prepare stock solutions of each Resorcinomycin A isomer ((S), (R), and (S,R)) and the control antibiotics (streptomycin and kanamycin) in a suitable solvent.
  • Perform serial 2-fold dilutions of each drug stock solution to obtain a range of concentrations.

3. Plate Preparation:

  • Add the appropriate volume of each drug dilution to molten Middlebrook 7H10 agar to achieve the desired final concentrations.
  • Pour the agar-drug mixture into sterile petri dishes and allow them to solidify.
  • Prepare control plates containing only the agar medium without any drug.

4. Inoculum Preparation:

  • Culture the mycobacterial strains in an appropriate liquid medium (e.g., Middlebrook 7H9 broth) until they reach the mid-logarithmic phase of growth.
  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.
  • Prepare a 1:100 dilution of the adjusted bacterial suspension.

5. Inoculation:

  • Spot-inoculate a small volume (e.g., 10 µL) of the diluted bacterial suspension onto the surface of the drug-containing and control agar plates.

6. Incubation:

  • Incubate the plates at 37°C in a humidified incubator.
  • Incubation times will vary depending on the growth rate of the specific mycobacterial species, typically ranging from 1 to 3 weeks.

7. MIC Determination:

  • Following incubation, visually inspect the plates for bacterial growth.
  • The MIC is defined as the lowest concentration of the drug that completely inhibits the visible growth of the bacteria.

Mechanism of Action and Signaling Pathways

Currently, the precise mechanism of action for Resorcinomycin A and its isomers against mycobacteria has not been elucidated in publicly available literature. Similarly, there is no information regarding specific signaling pathways that are affected by these compounds. Further research is required to identify the molecular targets and downstream effects of Resorcinomycin A to better understand its potent and stereospecific antimycobacterial activity.

Visualizations

Experimental Workflow for Antimycobacterial Susceptibility Testing

experimental_workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis media_prep Prepare Middlebrook 7H10 Agar plate_prep Prepare Drug-Containing Agar Plates media_prep->plate_prep drug_prep Prepare Serial Dilutions of Isomers drug_prep->plate_prep inoculum_prep Prepare Mycobacterial Inoculum inoculation Inoculate Plates with Bacteria inoculum_prep->inoculation plate_prep->inoculation incubation Incubate Plates at 37°C inoculation->incubation read_results Visually Inspect for Growth incubation->read_results mic_determination Determine Minimum Inhibitory Concentration (MIC) read_results->mic_determination

Caption: Workflow for determining the MIC of Resorcinomycin A isomers.

References

Validation

Validating the Antimycobacterial Potential of Synthetic Resorcinomycin A: A Comparative Analysis

For Immediate Release In the ongoing search for novel therapeutics to combat mycobacterial infections, synthetic Resorcinomycin A has emerged as a compound of interest. This guide provides a comparative analysis of the a...

Author: BenchChem Technical Support Team. Date: November 2025

For Immediate Release

In the ongoing search for novel therapeutics to combat mycobacterial infections, synthetic Resorcinomycin A has emerged as a compound of interest. This guide provides a comparative analysis of the antimycobacterial activity of synthetic Resorcinomycin A against established first-line anti-tuberculosis drugs, isoniazid and rifampicin. The data presented herein is compiled from various in vitro studies to offer a quantitative and objective evaluation for researchers, scientists, and drug development professionals.

Comparative In Vitro Activity

The antimycobacterial efficacy of a compound is primarily determined by its Minimum Inhibitory Concentration (MIC), the lowest concentration that inhibits the visible growth of a microorganism. The following table summarizes the available MIC data for Resorcinomycin A and compares it with the typical MIC ranges for isoniazid and rifampicin against different mycobacterial species.

CompoundMycobacterial SpeciesMIC (µg/mL)Reference
Resorcinomycin A (S-isomer) Atypical mycobacteriaSuperior to Streptomycin & Kanamycin[1]
Resorcinomycin A (free form) Mycobacterium avium-intracellulare6[2]
Isoniazid Mycobacterium tuberculosis0.02 - >4[3][4][5][6][7]
Rifampicin Mycobacterium tuberculosis0.03 - >256[3][8][9][10][11][12]

Note: The provided MIC values for Isoniazid and Rifampicin represent a range from multiple studies and can vary depending on the specific strain of M. tuberculosis and the susceptibility testing method used. A direct head-to-head comparison of synthetic Resorcinomycin A with these first-line drugs against M. tuberculosis is not yet available in the public domain.

Experimental Protocols

Standardized methods are crucial for the accurate determination of antimycobacterial activity. The following are detailed protocols for two common methods used in susceptibility testing, based on established guidelines.[13][14][15][16][17][18][19][20][21][22]

Broth Microdilution Method

This method determines the MIC in a liquid culture medium.

  • Preparation of Reagents and Media:

    • Prepare Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase).

    • Prepare stock solutions of the test compounds (Synthetic Resorcinomycin A, Isoniazid, Rifampicin) in an appropriate solvent (e.g., DMSO).

    • Perform serial two-fold dilutions of the stock solutions in the broth to achieve the desired concentration range in 96-well microtiter plates.

  • Inoculum Preparation:

    • Culture the mycobacterial strain (e.g., M. tuberculosis H37Rv) in Middlebrook 7H9 broth until it reaches the mid-logarithmic growth phase.

    • Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

    • Dilute the standardized inoculum in the broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

  • Incubation:

    • Inoculate the microtiter plates containing the serially diluted compounds with the prepared mycobacterial suspension.

    • Include a drug-free growth control well and a sterility control well (broth only).

    • Seal the plates and incubate at 37°C for 7-14 days, or until visible growth is observed in the growth control well.

  • MIC Determination:

    • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the mycobacteria.

Agar Dilution Method

This method determines the MIC on a solid culture medium.

  • Preparation of Reagents and Media:

    • Prepare Middlebrook 7H10 or 7H11 agar.

    • Prepare stock solutions of the test compounds as described for the broth microdilution method.

    • Incorporate the test compounds at various concentrations into the molten agar before pouring it into petri dishes.

  • Inoculum Preparation:

    • Prepare the mycobacterial inoculum as described for the broth microdilution method.

  • Inoculation:

    • Spot-inoculate a standardized suspension of the mycobacteria onto the surface of the agar plates containing different concentrations of the compounds.

    • Include a drug-free control plate.

  • Incubation:

    • Incubate the plates at 37°C in a CO2-enriched atmosphere for 14-21 days, or until sufficient growth is observed on the control plate.

  • MIC Determination:

    • The MIC is the lowest concentration of the compound that inhibits the growth of the mycobacteria on the agar surface.

Visualizing the Workflow and Potential Mechanism

To better understand the experimental process and the potential mode of action of antimycobacterial agents, the following diagrams are provided.

experimental_workflow cluster_prep Preparation cluster_assay Antimycobacterial Susceptibility Assay cluster_results Data Analysis Compound Synthetic Resorcinomycin A Isoniazid Rifampicin SerialDilution Serial Dilution of Compounds Compound->SerialDilution Media Mycobacterial Culture Media (e.g., Middlebrook 7H9/7H10) Media->SerialDilution Mycobacteria Mycobacterial Strain (e.g., M. tuberculosis H37Rv) Inoculation Inoculation with Mycobacteria Mycobacteria->Inoculation SerialDilution->Inoculation Incubation Incubation Inoculation->Incubation MIC Determination of Minimum Inhibitory Concentration (MIC) Incubation->MIC Comparison Comparison with Alternative Drugs MIC->Comparison

Caption: Experimental workflow for determining antimycobacterial activity.

hypothetical_pathway cluster_pathway Hypothetical Mycobacterial Cell Wall Synthesis Pathway Precursor Precursor Molecules Enzyme1 Enzyme A Precursor->Enzyme1 Intermediate1 Intermediate Product 1 Enzyme1->Intermediate1 Enzyme2 Enzyme B Intermediate1->Enzyme2 Intermediate2 Intermediate Product 2 Enzyme2->Intermediate2 FinalProduct Essential Cell Wall Component Intermediate2->FinalProduct CellWall Mycobacterial Cell Wall Integrity FinalProduct->CellWall ResorcinomycinA Resorcinomycin A (Hypothetical Target) ResorcinomycinA->Enzyme2 Inhibition

Caption: Hypothetical signaling pathway inhibited by Resorcinomycin A.

Mechanism of Action

While the precise molecular target and signaling pathway of Resorcinomycin A in mycobacteria have not been fully elucidated in publicly available research, its activity is directed towards mycobacterial species.[1] Many antibacterial agents function by disrupting essential cellular processes such as cell wall synthesis, protein synthesis, or nucleic acid replication. The provided diagram illustrates a hypothetical scenario where Resorcinomycin A inhibits a key enzyme in the mycobacterial cell wall synthesis pathway, leading to a loss of cell wall integrity and subsequent cell death. Further research is required to identify the specific mechanism of action.

Conclusion

The available data suggests that synthetic Resorcinomycin A exhibits promising antimycobacterial activity, particularly its S-isomer which has been shown to be more potent than streptomycin and kanamycin against atypical mycobacteria.[1] Its in vitro efficacy against Mycobacterium avium-intracellulare has also been established.[2] However, a direct comparative evaluation against first-line anti-tuberculosis drugs like isoniazid and rifampicin, especially against M. tuberculosis, is a critical next step for its development as a potential therapeutic agent. The experimental protocols outlined in this guide provide a standardized framework for conducting such validation studies. Elucidating the specific mechanism of action of Resorcinomycin A will be pivotal in understanding its full potential and its role in combating drug-resistant mycobacterial infections.

References

Comparative

Cross-resistance studies with Resorcinomycin A and other antibiotics

For Researchers, Scientists, and Drug Development Professionals While direct cross-resistance studies involving Resorcinomycin A and other antibiotics are not yet available in published literature, this guide provides th...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

While direct cross-resistance studies involving Resorcinomycin A and other antibiotics are not yet available in published literature, this guide provides the foundational information and experimental frameworks necessary to conduct such investigations. Here, we summarize the known antibacterial activity of Resorcinomycin A and present standardized protocols for determining cross-resistance, enabling researchers to evaluate its potential alongside other antimicrobial agents.

Understanding Resorcinomycin A's Antibacterial Profile

Resorcinomycin A is an antibiotic produced by Streptoverticillium roseoverticillatum with a notable antibacterial spectrum directed primarily against mycobacterial species. It has demonstrated limited to no activity against other Gram-positive and Gram-negative bacteria. The S-isomer of Resorcinomycin A has shown antimycobacterial activity superior to that of streptomycin and kanamycin against atypical mycobacterial strains.

Quantitative Data on Resorcinomycin A Activity

The following table summarizes the available Minimum Inhibitory Concentration (MIC) data for Resorcinomycin A against Mycobacterium avium-Mycobacterium intracellulare complex (MAC). The MIC is the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism after overnight incubation.[1]

CompoundOrganismMIC (µg/mL)
Free Resorcinomycin AMycobacterium avium-Mycobacterium intracellulare complex (MAC)6
Liposomal Resorcinomycin AMycobacterium avium-Mycobacterium intracellulare complex (MAC)12

Data sourced from a study on the enhanced intramacrophage activity of Resorcinomycin A after liposome encapsulation.[2]

Experimental Protocols for Cross-Resistance Studies

Cross-resistance occurs when a single mechanism confers resistance to multiple antimicrobial agents.[3] To investigate potential cross-resistance between Resorcinomycin A and other antibiotics, standardized susceptibility testing methods can be employed. The following protocols are based on established methodologies for determining antibiotic resistance.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is a fundamental measure of an antibiotic's effectiveness.[1][4] Standard methods for MIC determination include broth dilution and agar dilution.[5][6]

Broth Microdilution Method Workflow

Broth_Microdilution_Workflow cluster_prep Preparation cluster_incubation Inoculation & Incubation cluster_analysis Analysis start Prepare serial dilutions of Resorcinomycin A and comparator antibiotics in a 96-well microtiter plate inoculum Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) inoculate Inoculate each well with the bacterial suspension inoculum->inoculate incubate Incubate plates at the appropriate temperature and duration for the test organism inoculate->incubate read Visually inspect wells for turbidity or use a plate reader to measure absorbance incubate->read determine_mic Determine the MIC as the lowest concentration with no visible growth read->determine_mic

Caption: Workflow for MIC determination using the broth microdilution method.

Detailed Steps for Broth Microdilution:

  • Prepare Antibiotic Dilutions: Create a two-fold serial dilution of Resorcinomycin A and the comparator antibiotics in a 96-well microtiter plate containing appropriate broth medium (e.g., Mueller-Hinton Broth).[7][8]

  • Standardize Inoculum: Prepare a bacterial suspension of the test organism equivalent to a 0.5 McFarland turbidity standard. This should then be diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[9]

  • Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubation: Incubate the plates at a temperature and duration suitable for the test organism (e.g., 35-37°C for 16-20 hours for many bacteria).

  • Determine MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.[5] This can be assessed visually or with a microplate reader.[10]

Cross-Resistance Determination

To assess cross-resistance, you will compare the MICs of different antibiotics against both a susceptible (wild-type) strain and a strain with induced resistance to Resorcinomycin A.

Workflow for Inducing and Testing for Cross-Resistance

Cross_Resistance_Workflow cluster_induction Resistance Induction cluster_testing Susceptibility Testing cluster_analysis Analysis start Culture wild-type bacteria in the presence of sub-inhibitory concentrations of Resorcinomycin A passage Serially passage the culture, gradually increasing the concentration of Resorcinomycin A start->passage isolate Isolate colonies that exhibit a significant increase in MIC to Resorcinomycin A passage->isolate mic_resistant Determine the MICs of the same panel of comparator antibiotics against the Resorcinomycin A-resistant strain isolate->mic_resistant mic_wildtype Determine the MICs of a panel of comparator antibiotics against the wild-type strain compare Compare the MIC values between the wild-type and resistant strains for each comparator antibiotic mic_wildtype->compare mic_resistant->compare conclusion A significant increase in the MIC of a comparator antibiotic for the resistant strain indicates cross-resistance compare->conclusion

Caption: Experimental workflow for inducing resistance and testing for cross-resistance.

Detailed Steps for Cross-Resistance Testing:

  • Induce Resistance: Develop resistance to Resorcinomycin A in a susceptible bacterial strain by serially passaging it in media containing sub-lethal concentrations of the antibiotic.[11] Gradually increase the concentration of Resorcinomycin A in subsequent passages.

  • Isolate Resistant Strains: Isolate colonies that demonstrate a stable and significant increase in the MIC of Resorcinomycin A compared to the parent strain.

  • Perform Susceptibility Testing: Determine the MICs of a panel of other antibiotics against both the original, susceptible (wild-type) strain and the newly generated Resorcinomycin A-resistant strain.[12]

  • Analyze Results: A significant increase (typically four-fold or greater) in the MIC of a comparator antibiotic for the Resorcinomycin A-resistant strain, as compared to the wild-type strain, is indicative of cross-resistance.

Potential Signaling Pathways and Mechanisms of Action

While the precise mechanism of action for Resorcinomycin A is not fully elucidated, its structure as a dipeptide suggests it may interfere with peptide or protein synthesis. Further research is needed to identify its specific cellular target. Understanding the mechanism of action is crucial, as cross-resistance often arises when different antibiotics share a common target or are affected by the same resistance mechanism, such as efflux pumps or enzymatic inactivation.[13]

Hypothetical Signaling Pathway Interference

Signaling_Pathway Resorcinomycin_A Resorcinomycin A Target Bacterial Target (e.g., Ribosome, Enzyme) Resorcinomycin_A->Target Pathway Essential Cellular Pathway (e.g., Protein Synthesis) Target->Pathway Inhibition Inhibition of Pathway Pathway->Inhibition Growth_Inhibition Bacterial Growth Inhibition Inhibition->Growth_Inhibition

Caption: A potential mechanism of action for Resorcinomycin A.

This guide provides a framework for initiating cross-resistance studies with Resorcinomycin A. The provided protocols, based on established standards, will allow for the generation of robust and comparable data, which is essential for evaluating the potential of Resorcinomycin A in the context of existing antibiotic arsenals and emerging resistance.

References

Validation

Resorcinomycin A: An In Vivo Efficacy Comparison in Mycobacterial Infections

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the in vivo efficacy of Resorcinomycin A, focusing on its activity in animal models of mycobacterial infection...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of Resorcinomycin A, focusing on its activity in animal models of mycobacterial infections. The data presented is based on published preclinical studies and aims to offer an objective overview for researchers and professionals in the field of drug development.

Comparative Efficacy of Resorcinomycin A Formulations

The in vivo efficacy of Resorcinomycin A has been primarily evaluated in the context of Mycobacterium avium-intracellulare complex (MAC) infections. A key study highlights the superior performance of a liposomal formulation of Resorcinomycin A compared to its free form in a murine macrophage model.

Treatment GroupConcentration (µg/mL)MAC Growth Inhibition (%) - Day 3MAC Growth Inhibition (%) - Day 7Reference
Free Resorcinomycin A 633Negligible[1][2][3]
5062Negligible[1][2][3]
Liposomal Resorcinomycin A 650Maintained[1][2][3]
5093Maintained[1][2][3]

Table 1: In vivo efficacy of Free vs. Liposomal Resorcinomycin A against intramacrophagic MAC in murine peritoneal macrophages.[1][2][3]

While direct in vivo comparative studies with other first-line antibiotics are limited, in vitro data provides valuable context. The S-isomer of Resorcinomycin A (S-RSM-A) has demonstrated superior antimycobacterial activity against atypical mycobacterial strains when compared to streptomycin (SM) and kanamycin (KM).[4] The R- and S,R-isomers were found to be comparable or inferior to these antibiotics.[4]

Experimental Protocols

The following methodologies are based on the available published literature.

In Vivo Murine Macrophage Infection Model
  • Animal Model: Inbred ICR mice were used as the source for peritoneal macrophages.[1]

  • Cell Culture: Peritoneal macrophages were harvested and maintained in appropriate culture media.

  • Infection: Macrophages were infected with Mycobacterium avium-intracellulare complex (MAC).

  • Treatment: Infected macrophages were treated with either free Resorcinomycin A or liposomal Resorcinomycin A at concentrations ranging from 6 to 50 µg/mL.[1][2][3]

  • Efficacy Assessment: The intramacrophage antimycobacterial activity was determined by measuring the percentage of MAC growth inhibition based on colony-forming unit (CFU) counts at 3 and 7 days post-treatment.[1][2][3]

  • Toxicity Assay: The toxicity of the compounds on macrophages was assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reduction assay.[1][3]

In Vitro Antimycobacterial Activity Assay
  • Method: A 2-fold agar dilution method was employed using Middlebrook 7H10 agar medium.[4]

  • Test Substances: S-, R-, and S,R-isomers of Resorcinomycin A were compared against streptomycin (SM) and kanamycin (KM).[4]

  • Bacterial Strains: Atypical mycobacterial strains were used.

  • Endpoint: The minimal inhibitory concentration (MIC) was determined to compare the activity of the different compounds.

Visualizing the Experimental Workflow and Potential Mechanism

The following diagrams illustrate the experimental workflow for the in vivo validation and a proposed mechanism of action for Resorcinomycin A.

experimental_workflow cluster_setup Experimental Setup cluster_treatment Treatment Groups cluster_assessment Efficacy & Toxicity Assessment A Harvest Peritoneal Macrophages (from ICR mice) B Infect Macrophages with Mycobacterium avium complex (MAC) A->B C1 Free Resorcinomycin A (6-50 µg/mL) B->C1 C2 Liposomal Resorcinomycin A (6-50 µg/mL) B->C2 C3 Untreated Control B->C3 D Determine MAC Growth Inhibition (CFU counts at Day 3 & 7) C1->D E Assess Macrophage Viability (MTT Assay) C1->E C2->D C2->E C3->D C3->E

In vivo experimental workflow for assessing Resorcinomycin A efficacy.

While the precise signaling pathway of Resorcinomycin A is not fully elucidated, its established antibacterial activity against mycobacteria suggests a mechanism that disrupts essential cellular processes.

mechanism_of_action cluster_drug Drug Action cluster_bacteria Mycobacterium Cell ResorcinomycinA Resorcinomycin A Target Bacterial Cellular Target(s) (e.g., cell wall synthesis, protein synthesis) ResorcinomycinA->Target Binds to Disruption Disruption of Essential Cellular Processes Target->Disruption Leads to Inhibition Inhibition of Bacterial Growth & Replication Disruption->Inhibition Results in

Proposed antibacterial mechanism of action for Resorcinomycin A.

References

Comparative

Benchmarking Resorcinomycin A: A Comparative Analysis Against Novel Anti-Mycobacterial Agents

For Immediate Release In the ongoing battle against mycobacterial infections, particularly tuberculosis, the scientific community is in a constant search for more effective therapeutic agents. This guide provides a compr...

Author: BenchChem Technical Support Team. Date: November 2025

For Immediate Release

In the ongoing battle against mycobacterial infections, particularly tuberculosis, the scientific community is in a constant search for more effective therapeutic agents. This guide provides a comprehensive benchmark analysis of Resorcinomycin A, a naturally derived antibiotic, against a panel of novel anti-mycobacterial compounds that have shown significant promise in preclinical and clinical development. This report is intended for researchers, scientists, and drug development professionals, offering a comparative look at the efficacy and safety profiles of these compounds, supported by experimental data.

Executive Summary

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis necessitates the exploration of new chemical entities with novel mechanisms of action. This guide evaluates the performance of Resorcinomycin A in the context of newer compounds, including SQ109, Sudapyridine (WX-081), Rufomycin I, Hapalindole A, and the semi-synthetic BPD-9. The comparative analysis is based on critical parameters such as Minimum Inhibitory Concentration (MIC), cytotoxicity (IC50), and the resulting Selectivity Index (SI), providing a clear overview of the potential of each compound as a future anti-mycobacterial therapeutic.

Data Presentation: A Comparative Overview

The following tables summarize the in vitro efficacy and cytotoxicity of Resorcinomycin A and the selected novel anti-mycobacterial compounds. Data has been compiled from various published studies to provide a standardized comparison.

Table 1: In Vitro Anti-mycobacterial Activity (MIC)

CompoundMycobacterium tuberculosis H37Rv MICMycobacterium avium complex MICNotes
Resorcinomycin A Not Widely Reported6 µg/mL[1]Primarily active against atypical mycobacteria.[2]
SQ109 0.2 - 0.78 µg/mL4 - 16 µg/mLActive against MDR and XDR strains.
Sudapyridine (WX-081) 0.125 µg/mLNot Widely ReportedComparable activity to Bedaquiline.
Rufomycin I 0.02 µMNot Widely ReportedPotent activity against drug-sensitive and resistant strains.[3]
Hapalindole A Not Widely ReportedNot Widely ReportedActive against Gram-positive bacteria.
Fischambiguine B 2 µMNot Widely ReportedA Hapalindole-related alkaloid.[4]
BPD-9 ~2 - 10 µMNot Widely ReportedActive against MDR strains and non-replicating Mtb.[5]

Table 2: Cytotoxicity and Selectivity Index

CompoundMammalian Cell LineCytotoxicity (IC50)Selectivity Index (SI = IC50/MIC)
Resorcinomycin A Murine Macrophages> 50 µg/mL[1]Not Calculable (IC50 not reached)
SQ109 HepG2 / Vero> 13 µg/mL16.7
Sudapyridine (WX-081) THP-1High (> 4 µg/mL)>200-300
Rufomycin I Vero> 50 µM[3]> 2500 (against M. tuberculosis)[3]
Fischambiguine B VeroNo detectable cytotoxicity[4]High (Specific value not provided)[4]
BPD-9 Not SpecifiedReduced cytotoxicity relative to parent compoundNot Specified

Experimental Protocols

The data presented in this guide are derived from standardized in vitro assays. Below are detailed methodologies for the key experiments cited.

Minimum Inhibitory Concentration (MIC) Determination: Microplate Alamar Blue Assay (MABA)

The MABA is a widely used colorimetric assay to determine the MIC of a compound against Mycobacterium tuberculosis.

  • Principle: The assay utilizes the redox indicator Alamar Blue, which is blue in its oxidized state and turns pink when reduced by metabolically active cells. The MIC is the lowest drug concentration that prevents this color change.

  • Protocol:

    • A 96-well microplate is prepared with serial dilutions of the test compound in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase).

    • A standardized inoculum of M. tuberculosis H37Rv is added to each well.

    • The plate is incubated at 37°C for 5-7 days.

    • A mixture of Alamar Blue reagent and 10% Tween 80 is added to a drug-free control well.

    • Once the control well turns pink, indicating bacterial growth, the Alamar Blue solution is added to all other wells.

    • The plate is re-incubated for 24 hours.

    • The MIC is determined as the lowest concentration of the compound that remains blue.[6][7]

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing the metabolic activity of cells and is commonly used to measure cytotoxicity.

  • Principle: The assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of living cells.

  • Protocol:

    • Mammalian cells (e.g., Vero, HepG2, or THP-1) are seeded in a 96-well plate and incubated to allow for attachment.

    • The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

    • The MTT reagent is added to each well and the plate is incubated for 2-4 hours to allow for formazan crystal formation.

    • A solubilizing agent (e.g., DMSO or a specialized SDS-HCl solution) is added to dissolve the formazan crystals.

    • The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

    • The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, is calculated from the dose-response curve.[8][9]

Intracellular Activity: Macrophage Infection Model

This model assesses the ability of a compound to kill mycobacteria residing within macrophages, mimicking the in vivo environment.

  • Principle: Macrophages are infected with M. tuberculosis, and the efficacy of the test compound in reducing the intracellular bacterial load is measured.

  • Protocol:

    • A macrophage cell line (e.g., THP-1 or J774A.1) is cultured and differentiated into a macrophage-like state.

    • The macrophages are then infected with M. tuberculosis at a specific multiplicity of infection (MOI).

    • After allowing for phagocytosis, extracellular bacteria are removed by washing.

    • The infected cells are treated with various concentrations of the test compound.

    • After a defined incubation period, the macrophages are lysed to release the intracellular bacteria.

    • The number of viable bacteria is quantified by plating the lysate on solid media and counting the colony-forming units (CFUs). A reduction in CFUs compared to untreated controls indicates intracellular activity.[10][11]

Mandatory Visualizations

To further elucidate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

DrugDiscoveryWorkflow cluster_0 In Vitro Screening cluster_1 Hit Validation & Lead Optimization cluster_2 Preclinical & Clinical Development Compound Library Compound Library Primary Screening (MABA) Primary Screening (MABA) Compound Library->Primary Screening (MABA) Hit Identification Hit Identification Primary Screening (MABA)->Hit Identification Cytotoxicity Assay (MTT) Cytotoxicity Assay (MTT) Hit Identification->Cytotoxicity Assay (MTT) Intracellular Activity (Macrophage Model) Intracellular Activity (Macrophage Model) Hit Identification->Intracellular Activity (Macrophage Model) Selectivity Index Calculation Selectivity Index Calculation Cytotoxicity Assay (MTT)->Selectivity Index Calculation Lead Compound Lead Compound Selectivity Index Calculation->Lead Compound Intracellular Activity (Macrophage Model)->Lead Compound In Vivo Efficacy (Animal Models) In Vivo Efficacy (Animal Models) Lead Compound->In Vivo Efficacy (Animal Models) Clinical Trials Clinical Trials In Vivo Efficacy (Animal Models)->Clinical Trials

Caption: Anti-mycobacterial drug discovery workflow.

MechanismOfAction cluster_Resorcinomycin Resorcinomycin A cluster_NovelCompounds Novel Compounds Resorcinomycin Resorcinomycin UnknownTarget Unknown Target/ Mechanism Resorcinomycin->UnknownTarget Inhibition Inhibition of Mycobacterial Growth UnknownTarget->Inhibition SQ109 SQ109 MmpL3 MmpL3 Transporter SQ109->MmpL3 Sudapyridine Sudapyridine (WX-081) ATPSynthase ATP Synthase Sudapyridine->ATPSynthase Rufomycin Rufomycin I ClpC1 ClpC1 Protease Rufomycin->ClpC1 CellWall Cell Wall Synthesis Inhibition MmpL3->CellWall Energy Energy Metabolism Disruption ATPSynthase->Energy Proteostasis Proteostasis Disruption ClpC1->Proteostasis

Caption: Known mechanisms of action for novel compounds.

Conclusion

This comparative guide highlights the significant advancements made in the discovery of novel anti-mycobacterial agents. While Resorcinomycin A demonstrates activity against atypical mycobacteria, its potency against M. tuberculosis and its full safety profile require further investigation to be considered a viable alternative to current therapies. In contrast, compounds like Rufomycin I, SQ109, and Sudapyridine (WX-081) exhibit potent activity against drug-resistant strains of M. tuberculosis and possess high selectivity indices, marking them as highly promising candidates for future drug development. The distinct mechanisms of action of these novel compounds also offer the potential for new combination therapies to combat the growing threat of antimicrobial resistance. Further head-to-head comparative studies are warranted to definitively establish the clinical potential of these promising agents.

References

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Resorcinomycin A

This document provides crucial safety and logistical information for handling Resorcinomycin A in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for Resorcinomycin A, this guidance is based...

Author: BenchChem Technical Support Team. Date: November 2025

This document provides crucial safety and logistical information for handling Resorcinomycin A in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for Resorcinomycin A, this guidance is based on the known hazards of Resorcinol, a structurally related compound, and general best practices for handling potentially hazardous research chemicals.[1][2][3][4] Researchers, scientists, and drug development professionals should adhere to these procedures to ensure personal safety and proper disposal.

Hazard Summary and Quantitative Data

Quantitative Data for Resorcinol (as a proxy for Resorcinomycin A):

PropertyValueSource
Acute Oral ToxicityCategory 4[1][3]
Skin Corrosion/IrritationCategory 2[1][3]
Serious Eye Damage/IrritationCategory 1[1][3]
Skin SensitizationSub-category 1B[1]
Aquatic Hazard (Acute)Category 1[1]
Aquatic Hazard (Chronic)Category 3[1]
Melting Point/Range109 - 111 °C / 228.2 - 231.8 °F[2]
Boiling Point/Range281 °C / 537.8 °F[2]
Flash Point127 °C / 260.6 °F[2]

Operational Plan: Personal Protective Equipment (PPE)

A risk assessment is essential to determine the specific PPE required for the procedures being performed.[7] The following is a general guideline for handling Resorcinomycin A.

1. Hand Protection:

  • Wear nitrile gloves for general use.[8]

  • Always check the chemical's Safety Data Sheet (SDS) for specific glove recommendations, when available.[8]

  • Procedures for proper glove removal should be followed to minimize contamination.[7]

2. Eye and Face Protection:

  • Use safety glasses with side shields or goggles to protect against splashes.[7]

  • For procedures with a higher risk of splashing, a face shield may be necessary in addition to goggles.

3. Skin and Body Protection:

  • A lab coat should be worn to protect skin and clothing.[7][8]

  • For procedures with a risk of significant splashing or splattering, consider a protective suit or overalls.[9]

  • Closed-toed shoes and long pants or skirts are mandatory in the laboratory.[8]

4. Respiratory Protection:

  • Work in a well-ventilated area.

  • If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator may be required.

Experimental Workflow for Safe Handling

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_risk Conduct Risk Assessment prep_sds Review Safety Data Sheet (if available) prep_risk->prep_sds prep_ppe Don Appropriate PPE handle_weigh Weigh Compound in Ventilated Area prep_ppe->handle_weigh Proceed to Handling prep_sds->prep_ppe handle_dissolve Dissolve in Appropriate Solvent handle_weigh->handle_dissolve cleanup_decontaminate Decontaminate Work Surfaces handle_dissolve->cleanup_decontaminate After Experiment cleanup_waste Segregate and Label Waste cleanup_decontaminate->cleanup_waste cleanup_dispose Dispose of Waste per Institutional Guidelines cleanup_waste->cleanup_dispose

Caption: Workflow for the safe handling of Resorcinomycin A.

Disposal Plan

1. Waste Segregation:

  • All solid waste contaminated with Resorcinomycin A (e.g., gloves, weigh boats, paper towels) should be collected in a designated, labeled hazardous waste container.

  • Liquid waste containing Resorcinomycin A should be collected in a separate, labeled hazardous waste container.

2. Disposal Procedures:

  • Dispose of all waste in accordance with local, state, and federal regulations.

  • Do not dispose of Resorcinomycin A down the drain, as it is very toxic to aquatic life.[1][2]

  • Contaminated work clothing should not be allowed out of the workplace and may require professional laundering.[1]

Emergency Procedures

1. In Case of Skin Contact:

  • Immediately wash the affected area with plenty of soap and water.[1][2]

  • Remove contaminated clothing and wash it before reuse.[1][2]

  • If skin irritation or a rash occurs, seek medical advice.[1]

2. In Case of Eye Contact:

  • Rinse cautiously with water for several minutes.[1]

  • Remove contact lenses, if present and easy to do. Continue rinsing.[1]

  • Immediately call a poison center or doctor.[1]

3. If Swallowed:

  • Call a poison center or doctor if you feel unwell.[1][2]

  • Rinse mouth.[1][2]

4. If Inhaled:

  • Move the person to fresh air.

  • If breathing is difficult, give oxygen.

  • Seek medical attention if symptoms occur.[3]

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

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